Vinyldisilane

Core Science & Biosynthesis

Advanced Methodologies in the Synthesis and Characterization of Vinyldisilanes: A Comprehensive Guide

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper

Executive Overview

Vinyldisilanes are highly versatile organosilicon compounds that serve as critical building blocks in advanced organic synthesis, materials science, and pharmaceutical development 1. The unique chemical architecture of vinyldisilanes—characterized by the adjacent placement of a reactive carbon-carbon double bond (vinyl group) and a weak, polarizable silicon-silicon (Si–Si) bond—enables orthogonal functionalization strategies. Historically, synthesizing these compounds without inadvertently cleaving the fragile Si–Si bond has been a significant challenge in organometallic catalysis.

This whitepaper provides a rigorous, field-proven guide to the modern synthesis, isolation, and characterization of vinyldisilanes. By transitioning from classical, highly toxic mercury-sensitized photochemical methods 2 to state-of-the-art Iron- and Ruthenium-catalyzed protocols, application scientists can now achieve unprecedented chemo-, regio-, and stereoselectivity 3.

Mechanistic Foundations & Strategic Synthesis Pathways

The synthesis of vinyldisilanes requires precise control over the catalytic cycle to prevent the premature oxidative addition of the transition metal into the Si–Si bond. Modern methodologies leverage custom-designed ligands to dictate the steric and electronic environment of the active metal center.

Iron-Catalyzed Hydrodisilylation (The OPQ Ligand Breakthrough)

A recent breakthrough utilizes an earth-abundant Iron catalyst (L10·FeCl2) coordinated with a tridentate OPQ ligand to facilitate the hydrodisilylation of terminal and internal alkynes 3.

• Causality of Experimental Choice: Low-valent transition metals typically cleave Si–Si bonds. The bulky, electronically tunable OPQ ligand creates a highly specific binding pocket that favors alkyne insertion while sterically blocking the Si–Si bond from undergoing oxidative cleavage 3. This results in the precise synthesis of modifiable unsymmetrical vinyldisilanes containing reactive Si–H bonds.

Ruthenium-Catalyzed Regio- and Stereodivergence

For the synthesis of highly substituted vinyldisilanes, Ruthenium-catalyzed intermolecular hydrosilylation of silyl alkynes offers remarkable stereodivergence controlled entirely by the choice of the cyclopentadienyl ligand 4.

• Causality of Experimental Choice: Utilizing the sterically demanding [Cp*Ru(MeCN)3]+ catalyst forces the incoming silane and the alkyne's silyl group into an α-anti addition geometry to minimize steric clash during the metallacyclopropene intermediate phase 5. Conversely, swapping to the less hindered [CpRu(MeCN)3]+ catalyst completely inverts the selectivity, yielding the β-syn addition product 4.

Caption: Catalytic pathways for the stereoselective synthesis of vinyldisilanes.

Validated Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems. Each step includes specific quality control checkpoints.

Protocol A: Iron-Catalyzed Synthesis of Unsymmetrical Vinyldisilanes

Objective: Synthesize bench-stable, unsymmetrical vinyldisilanes via hydrodisilylation of terminal alkynes 3.

• Catalyst Preparation (Glovebox Required): In a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with the Fe(II) precatalyst (L10·FeCl2, 2.5 mol%) and the tridentate OPQ ligand.

• Substrate Addition: Add the terminal alkyne (1.0 equiv) and the dihydrodisilane (1.2 equiv) dissolved in anhydrous THF.

  • Causality Check: A slight excess of dihydrodisilane ensures complete consumption of the alkyne, preventing difficult downstream chromatographic separations.

• Activation: Introduce the reductant (e.g., NaBHEt3) dropwise at 0°C to generate the active low-valent iron species in situ.

• Reaction & Monitoring: Stir at room temperature for 15 minutes to 5 hours depending on steric bulk.

  • Validation Step: Monitor via GC-MS. The reaction is complete when the alkyne peak disappears. A turnover frequency (TOF) of up to 6.4 s⁻¹ can be expected for unhindered substrates 3.

• Workup: Quench with saturated NH₄Cl, extract with ethyl acetate, and concentrate. Gram-scale reactions often yield bench-stable vinyldisilanes (>89% yield) with exclusive regioselectivity, bypassing the need for column chromatography 3.

Protocol B: Ruthenium-Catalyzed Stereodivergent Hydrosilylation

Objective: Achieve α-anti addition of silanes to silyl alkynes 5.

• Complexation: Dissolve [Cp*Ru(MeCN)3]+ (1-2 mol%) in anhydrous dichloromethane (DCM) under an argon atmosphere.

• Hydrometalation: Slowly add the silyl alkyne and an electron-deficient silane (e.g., alkoxysilanes or chlorosilanes).

  • Causality Check: Trialkylsilanes are generally unreactive in this specific Ru-system due to their electron-rich nature; selecting electron-deficient silanes ensures rapid oxidative hydrometalation 4.

• Isolation: Concentrate under reduced pressure and purify via short-path silica gel chromatography.

  • Validation Step: Perform 2D NOESY NMR to confirm the α-anti stereochemistry (Z/E > 50:1) 5.

Rigorous Characterization Standards

Accurate characterization of vinyldisilanes is paramount to verify that the Si–Si bond remains intact and that the correct stereoisomer was formed.

• Nuclear Magnetic Resonance (NMR): While ¹H and ¹³C NMR confirm the organic framework, ²⁹Si NMR is the definitive standard for disilanes. The presence of two distinct silicon resonances with appropriate coupling constants confirms an unsymmetrical disilane structure.

• X-Ray Crystallography: For solid derivatives, single-crystal X-ray diffraction provides absolute stereochemical configuration. High-quality crystals validate the α-anti or β-syn assignments (e.g., CCDC deposition numbers 2372199, 2471865) 3.

• Infrared Spectroscopy (IR): The Si–H stretch (typically around 2100–2200 cm⁻¹) is a critical diagnostic peak when synthesizing vinyldisilanes containing a reactive hydrosilane moiety.

Downstream Applications and Functionalization

The true value of vinyldisilanes lies in their orthogonal reactivity. The Si–Si bond and the C=C double bond can be manipulated independently.

• Site-Specific Si–Si Cleavage: Treating the vinyldisilane with K₃PO₄ yields vinylsilanols in excellent yields without the need for precious metal catalysts 3.

• Hiyama-Denmark Cross-Coupling: Palladium-catalyzed cleavage of the Si–Si bond in the presence of aryl iodides furnishes functionalized vinylsilanes (gem-disubstituted alkenes) with exclusive regioselectivity 3.

• Protodesilylation: Using AgF in hexafluoroisopropanol allows for highly stereoselective protodesilylation. Hexafluoroisopropanol is specifically chosen as the solvent to suppress Z/E isomerization during the cleavage event 5.

Caption: Downstream functionalization and structural diversification of vinyldisilanes.

Quantitative Data Presentation

The following table summarizes the performance metrics of the primary synthetic methodologies discussed in this guide, allowing for rapid comparison of catalytic efficiency and selectivity.

Synthesis Methodology	Catalyst / Reagent System	Target Substrates	Yield Range	Selectivity Metrics	Ref
Fe-Catalyzed Hydrodisilylation	L10·FeCl₂ + OPQ Ligand	Terminal & Internal Alkynes	89% – 96%	Exclusive Regioselectivity, >99% Conversion	3
Ru-Catalyzed Hydrosilylation	[Cp*Ru(MeCN)3]+	Silyl Alkynes + Silanes	> 90%	α-anti addition (α/β > 50:1, Z/E > 50:1)	5
Ru-Catalyzed Hydrosilylation	[CpRu(MeCN)3]+	Silyl Alkynes + Silanes	> 85%	Exclusive β-syn addition	4
Fluoride-Induced Coupling	TBAF / Disiloxanes	Alkyl Vinyldisiloxanes	Moderate/Good	High ipso-substitution selectivity	6
Photochemical Coupling	Hg vapor (254 nm UV)	Hydrosilanes	Moderate	Symmetric Disilanes (Historical method)	[[2]]()

References

• Science of Synthesis: Houben-Weyl Methods of Molecular Transformations Vol. 4. Thieme Connect.2

• Vinyldisilane | Benchchem: Synthetic Methodologies for Vinyldisilane Compounds. Benchchem. 1

• Iron-Catalyzed Synthesis of Unsymmetrical Disilanes. Journal of the American Chemical Society (January 2026). 3

• Vinyldisiloxanes: their synthesis, cross coupling and applications. Organic & Biomolecular Chemistry (2011).6

• Ligand-Controlled Remarkable Regio- and Stereodivergence in Intermolecular Hydrosilylation of Internal Alkynes: Experimental and Theoretical Studies. Peking University Shenzhen Graduate School (August 2013). 4

• Ligand-Controlled Remarkable Regio- and Stereodivergence in Intermolecular Hydrosilylation of Internal Alkynes. Journal of the American Chemical Society (August 2013). 5

Sources

• 1. benchchem.com [benchchem.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. web.pkusz.edu.cn [web.pkusz.edu.cn]
• 5. pubs.acs.org [pubs.acs.org]
• 6. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]

Vinyldisilanes: Electronic Architecture, Synthesis Protocols, and Advanced Reactivity Profiles

Executive Summary

As the demand for highly functionalized, stereodefined organometallic building blocks accelerates in drug development and advanced materials, vinyldisilanes have emerged as uniquely versatile intermediates. Characterized by the synergistic interplay between a reactive C=C double bond and a polarizable Si–Si bond, these molecules offer orthogonal reactivity that can be precisely tuned via transition-metal catalysis.

As a Senior Application Scientist, I have structured this whitepaper to dissect the electronic properties governing vinyldisilane behavior, evaluate state-of-the-art catalytic synthesis methods, and provide field-validated protocols for their downstream derivatization.

Electronic Architecture & The β-Silicon Effect

The reactivity of vinyldisilanes is fundamentally dictated by the β-silicon effect —a phenomenon where the silicon atom stabilizes a developing carbocation at the β-position during electrophilic addition[1]. This stabilization occurs via hyperconjugation between the filled C–Si σ-bond and the adjacent empty p-orbital. The resulting conjugation significantly weakens the Si–C bond, predisposing the molecule to desilylation processes (substitution by addition/elimination)[1].

Furthermore, the Si–Si bond itself presents a unique challenge and opportunity. Historically, low-valent transition metals tend to oxidatively cleave the Si–Si bond. However, modern ligand design allows us to bypass this cleavage, directing reactivity exclusively toward the Si–H bond or the alkene moiety, thereby preserving the disilane core for subsequent orthogonal functionalizations[2].

State-of-the-Art Catalytic Synthesis

The primary route to vinyldisilanes is the hydrosilylation of terminal or internal alkynes. The choice of transition metal and ligand architecture directly dictates the regiochemistry, stereochemistry, and the integrity of the Si–Si bond.

Quantitative Comparison of Catalytic Systems

To rationalize catalyst selection for specific synthetic targets, the quantitative performance of leading catalytic systems is summarized below.

Catalyst System	Substrate Scope	Selectivity / Geometry	Yield Range	Key Mechanistic Feature
PtCl₂/XPhos [3]	Propargylic alcohols	β-position, E-alkene	80–95%	Steric bias away from bulky XPhos ligand dictates regioselectivity.
[Cp*Ru(MeCN)₃]⁺ [4]	Internal alkynes	α-anti addition	75–90%	Ligand-controlled planar σ-vinyl intermediate dictates anti geometry.
[CpRu(MeCN)₃]⁺ [4]	Internal alkynes	β-syn addition	70–88%	Reduced steric bulk alters metallacyclopropene rotation.
L10·FeCl₂ (OPQ) [2]	Terminal/Internal alkynes	Chemo/Regio/Stereoselective	78–99%	Complete preservation of Si–Si bond integrity via tridentate ligand.

Workflow: Iron-Catalyzed Hydrodisilylation

The recent development of tridentate OPQ ligands for iron catalysis represents a paradigm shift, enabling the synthesis of unsymmetrical vinyldisilanes without fracturing the delicate Si–Si bond[2].

Fig 1. Catalytic cycle of Fe-catalyzed hydrodisilylation preserving the Si-Si bond.

Protocol 1: Iron-Catalyzed Synthesis of Unsymmetrical Vinyldisilanes

Reference Grounding:[2] Objective: Synthesize functionalized vinyldisilanes with complete retention of the Si–Si bond.

• Catalyst Preparation: In a nitrogen-filled glovebox, combine the tridentate OPQ ligand (5 mol%) and FeCl₂ (5 mol%) in anhydrous THF.

  • Causality: The OPQ ligand's specific steric bulk and electronic profile prevent the low-valent iron center from oxidatively inserting into the Si–Si bond, forcing activation exclusively at the Si–H bond[2].

• Substrate Addition: Add the dihydrodisilane (1.0 equiv) followed by the terminal alkyne (1.2 equiv).

• Reaction Execution: Stir the mixture at room temperature for 5 to 60 minutes depending on substrate electronics (e.g., substrates with chlorine or methoxy groups complete within 5 minutes)[2].

• Self-Validating System Check: Monitor the reaction via in-situ IR spectroscopy. The complete disappearance of the terminal alkyne C≡C stretch (~2100 cm⁻¹) combined with the retention of the Si–Si Raman signature validates that the catalytic cycle is turning over without side-product disproportionation.

• Workup: Quench with a drop of methanol, filter through a short pad of silica gel, and concentrate under reduced pressure.

Advanced Reactivity & Derivatization

Because vinyldisilanes contain multiple reactive vectors, they serve as linchpins for synthesizing privileged scaffolds. The Si–Si bond can be selectively cleaved using K₃PO₄ to yield vinylsilanols, or it can undergo palladium-catalyzed cleavage to couple with aryl iodides, yielding functionalized vinylsilanes[2].

Alternatively, the intact vinyldisilane can participate in Hiyama cross-coupling or intramolecular Silyl-Heck reactions to form unsaturated silyl heterocycles[5].

Fig 2. Divergent reactivity pathways of functionalized vinyldisilanes.

Protocol 2: Fluoride-Induced Hiyama Cross-Coupling

Reference Grounding:[6] Objective: Stereospecific C–C bond formation to generate unsymmetrical trans-stilbenes.

• Reagent Assembly: To an oven-dried Schlenk flask, add the vinyldisilane (1.0 equiv), aryl halide (1.2 equiv), and a palladium source (e.g., Pd(dba)₂, 5 mol%). Dissolve in anhydrous THF.

• Fluoride Activation: Introduce Tetrabutylammonium fluoride (TBAF, 2.0 equiv) dropwise at 0 °C.

  • Causality: Fluoride ions exhibit a high affinity for silicon, attacking the silyl group to form a hypervalent, pentacoordinate silicate intermediate. This polarization drastically weakens the C–Si bond, accelerating the transmetalation step to the Pd(II) center via an alternative pathway compared to base-induced conditions[6].

• Reaction Execution: Warm to room temperature and stir for 2–4 hours.

• Self-Validating System Check: The formation of the pentacoordinate silicate intermediate can be verified via ²⁹Si NMR (characteristic shift to higher field). The successful cross-coupling is confirmed by the emergence of a new trans-alkene coupling constant (J ≈ 15–16 Hz) in the ¹H NMR spectrum of the crude aliquot.

• Workup: Quench with water, extract with diethyl ether, dry over Na₂SO₄, and purify via flash chromatography.

Conclusion

Vinyldisilanes sit at the intersection of organic synthesis and organometallic innovation. By understanding the electronic causality of the β-silicon effect and leveraging advanced ligand designs (such as OPQ-iron complexes), researchers can prevent unwanted Si–Si bond cleavage during synthesis. This unlocks the full potential of vinyldisilanes as multi-vector building blocks for complex drug scaffolds and advanced optical materials.

References

• Vinyldisiloxanes: their synthesis, cross coupling and applications - cam.ac.uk URL:[Link][6]

• Platinum catalysed hydrosilylation of propargylic alcohols - rsc.org URL:[Link][3]

• Unsaturated organosilanes: synthesis, transformations and applications - colab.ws URL:[Link][1]

• Iron-Catalyzed Synthesis of Unsymmetrical Disilanes - acs.org URL:[Link][2]

• Ligand-Controlled Remarkable Regio- and Stereodivergence in Intermolecular Hydrosilylation of Internal Alkynes - pkusz.edu.cn URL:[Link][4]

• Synthesis of Unsaturated Silyl Heterocycles via an Intramolecular Silyl-Heck Reaction - acs.org URL:[Link][5]

Sources

• 1. rcr.colab.ws [rcr.colab.ws]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Platinum catalysed hydrosilylation of propargylic alcohols - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C3OB40496J [pubs.rsc.org]
• 4. web.pkusz.edu.cn [web.pkusz.edu.cn]
• 5. pubs.acs.org [pubs.acs.org]
• 6. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]

Advanced Spectroscopic Analysis and Photochemical Characterization of Vinyldisilane Derivatives

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: In-Depth Technical Guide

Executive Summary

Vinyldisilane derivatives occupy a privileged position in organosilicon chemistry. Characterized by the presence of a reactive silicon-silicon ( σ ) bond adjacent to a vinyl ( π ) system, these compounds serve as critical precursors for highly reactive intermediates, most notably transient silenes (compounds containing a Si=C double bond). Understanding the spectroscopic properties of vinyldisilanes is paramount for researchers leveraging these molecules in cross-coupling reactions, advanced materials synthesis, and photochemical drug-delivery mechanisms.

This technical guide provides a comprehensive framework for the steady-state and transient spectroscopic analysis of vinyldisilanes. As a self-validating system, the protocols detailed herein bridge the gap between fundamental physical chemistry and applied synthetic methodology, ensuring high-fidelity data acquisition and mechanistic accuracy.

Mechanistic Foundations: Photochemistry of Vinyldisilanes

The defining feature of vinyldisilanes is their unique photochemistry. Upon deep-UV irradiation, these compounds undergo a photochemically allowed [1,3]-silyl migration . This rearrangement involves the migration of a silyl group from the adjacent silicon atom to the terminal carbon of the vinyl group, generating a transient silene intermediate .

Because silenes are highly reactive and prone to rapid dimerization or nucleophilic attack, they cannot be isolated under standard conditions. Therefore, their characterization relies on trapping experiments and time-resolved transient spectroscopy.

Photochemical [1,3]-silyl migration pathway of vinyldisilanes to transient silenes.

Steady-State Spectroscopic Characterization

Before investigating their transient behavior, the ground-state electronic structure of vinyldisilanes must be rigorously validated.

Multinuclear NMR Spectroscopy ( 1 H, 13 C, 29 Si)

Nuclear Magnetic Resonance (NMR) is the gold standard for structural verification. While 1 H and 13 C NMR confirm the integrity of the vinyl and alkyl/aryl substituents, 29 Si NMR is critical for probing the electronic environment of the Si-Si bond.

• Causality in Experimental Choice: The 29 Si nucleus has a negative gyromagnetic ratio and a long relaxation time ( T1​ ). To obtain quantitative spectra and avoid signal nulling due to the Nuclear Overhauser Effect (NOE), inverse-gated decoupling and relaxation agents (e.g., Chromium(III) acetylacetonate, Cr(acac)3​ ) are mandatory during acquisition.

• Coupling Constants: The magnitude of 1JSi−C​ and 1JSi−Si​ coupling constants provides direct insight into the s-character of the bonds, which correlates strongly with the molecule's photolability.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR provides orthogonal validation of the molecular framework. Characteristic Si-C stretching vibrations typically manifest in the "fingerprint" region (800–850 cm −1 ), while the C=C stretching of the vinyl group appears around 1620–1630 cm −1 . The intensity of the C=C stretch is often enhanced in vinyldisilanes due to hyperconjugative interactions ( σ−π∗ conjugation) between the Si-Si bond and the vinyl π system.

Transient Spectroscopic Analysis: Laser Flash Photolysis (LFP)

To directly observe the silene intermediates, Nanosecond Laser Flash Photolysis (LFP) is employed. This technique utilizes a high-energy laser pulse to instantaneously generate the transient species, followed by a continuous monitoring beam to measure changes in UV-Vis absorbance over time .

Kinetic Analysis and Nucleophilic Trapping

Transient silenes derived from vinyldisilanes typically exhibit broad absorption maxima in the 270–325 nm range. The decay of this absorption signal follows mixed first- and second-order kinetics. By introducing nucleophilic quenchers (e.g., methanol, tert-butanol, or acetone) at varying concentrations, researchers can determine absolute bimolecular rate constants ( kq​ ) .

• Causality in Experimental Choice: Hexane is universally selected as the solvent for these studies. It is non-polar, non-nucleophilic, and possesses excellent UV transparency down to 200 nm, ensuring that the laser energy is absorbed exclusively by the vinyldisilane chromophore without inducing solvent-mediated quenching .

Step-by-step workflow for Laser Flash Photolysis (LFP) of vinyldisilane derivatives.

Standardized Experimental Protocols

To ensure reproducibility and trustworthiness, the following self-validating protocols must be strictly adhered to.

Protocol 1: Multinuclear NMR Acquisition for Vinyldisilanes

• Sample Preparation: Dissolve 20–30 mg of the vinyldisilane derivative in 0.6 mL of anhydrous, deuterated chloroform ( CDCl3​ ).

• Relaxation Agent Addition (Critical Step): Add 0.01 M Cr(acac)3​ to the NMR tube. Rationale: This paramagnetic reagent drastically shortens the T1​ relaxation time of the 29 Si nuclei, allowing for a reasonable number of scans without signal saturation.

• Instrument Calibration: Tune and match the NMR probe specifically for the 29 Si resonance frequency (e.g., 79.5 MHz on a 400 MHz spectrometer).

• Acquisition Parameters: Execute an inverse-gated decoupling pulse sequence (to suppress the negative NOE). Set a relaxation delay ( D1​ ) of at least 5 seconds. Acquire a minimum of 512 scans to ensure an adequate signal-to-noise ratio.

• Referencing: Reference the 29 Si chemical shifts internally to Tetramethylsilane (TMS) at δ 0.00 ppm.

Protocol 2: Nanosecond Laser Flash Photolysis (LFP) Workflow

• Purity Validation: Verify that the vinyldisilane precursor is >99% pure via GC-FID. Rationale: Trace impurities (e.g., transition metals from synthesis) can act as triplet quenchers or generate artifactual transient absorptions.

• Solution Preparation: Prepare a 1.0×10−4 M solution of the vinyldisilane in spectroscopic-grade hexane. The absorbance at the excitation wavelength (248 nm) should be approximately 0.3–0.5 OD to ensure uniform light penetration.

• Flow Cell Setup: Pump the solution continuously through a 3×7 mm Suprasil quartz flow cell. Rationale: A static cell will accumulate stable photoproducts (like siloxanes) that absorb UV light and interfere with subsequent laser pulses. Flowing the solution guarantees a fresh sample volume for every shot.

• Deoxygenation: Purge the reservoir continuously with high-purity Argon gas for 30 minutes prior to and during the experiment. Rationale: Dissolved oxygen is a potent radical scavenger and triplet quencher that will distort the kinetic decay curves of the reactive intermediates.

• Excitation & Detection: Expose the flow cell to pulses from a KrF excimer laser (248 nm, ~16 ns pulse width, 70–100 mJ/pulse). Monitor the transient absorbance using a pulsed Xenon arc lamp and a monochromator coupled to a photomultiplier tube (PMT).

• Quenching Studies: Inject known aliquots of a nucleophilic quencher (e.g., anhydrous methanol) into the reservoir. Plot the pseudo-first-order decay rate constant ( kobs​ ) against quencher concentration to extract the bimolecular trapping rate constant ( kq​ ).

Quantitative Data Summaries

The following tables synthesize expected spectroscopic benchmarks for standard vinyldisilane derivatives and their corresponding transient silenes, providing a baseline for comparative analysis.

Table 1: Typical Steady-State NMR Chemical Shifts for Vinyldisilanes

Compound Type	29 Si Shift ( δ , ppm)	1 H Vinyl Shift ( δ , ppm)	13 C Vinyl Shift ( δ , ppm)	Key IR Stretch (cm −1 )
Pentamethylvinyldisilane	-15.2, -18.4	5.70 - 6.15	132.5, 138.2	1622 (C=C)
1,1,2,2-Tetramethyl-1,2-divinyldisilane	-17.8	5.65 - 6.10	133.0, 137.8	1620 (C=C)
Aryl-substituted Vinyldisilanes	-12.0 to -22.0	5.80 - 6.30	130.0 - 140.0	1625 (C=C)

Table 2: Transient UV-Vis Absorption Maxima & Kinetics (LFP Data)

Precursor Disilane	Transient Intermediate	λmax​ (nm)	Lifetime ( τ ) in Hexane	Trapping Rate ( kq​ ) with MeOH
Pentamethylvinyldisilane	1,1-Dimethylsilene derivative	~270 nm	~2.5 μ s	∼1.2×109 M −1 s −1
1,1,1,2-Tetramethyl-2,2-divinyldisilane	Vinyl-substituted silene	~325 nm	~1.8 μ s	∼8.5×108 M −1 s −1
(Phenylethynyl)pentamethyldisilane	1-Silaallene derivative	~325 nm	~4.0 μ s	∼4.2×107 M −1 s −1

References

• Leigh, W. J., Bradaric, C. J., Sluggett, G. W., Venneri, P., Conlin, R. T., Dhurjati, M. S. K., & Ezhova, M. B. (1998). "A transient spectroscopic study of the photochemistry of vinyldisilanes." Journal of Organometallic Chemistry, 561(1-2), 19-27. URL:[Link]

• Leigh, W. J., Owens, T. R., Bendikov, M., Zade, S. S., & Apeloig, Y. (2006). "A Combined Experimental and Theoretical Study of the Kinetics and Mechanism of the Addition of Alcohols to Electronically Stabilized Silenes: A New Mechanism for the Addition of Alcohols to the Si=C Bond." Journal of the American Chemical Society, 128(33), 10772-10783. URL:[Link]

• Toltl, N. P., & Leigh, W. J. (1996). "Synthesis and Isolation of Stable 1,2-Siloxetanes from Reaction of Transient Silenes with Acetone." Organometallics, 15(10), 2554-2561. URL:[Link]

Navigating the Stability Landscape of Vinyldisilane: A Computational Guide

Abstract

Vinyldisilanes represent a critical class of organosilicon compounds with burgeoning applications in materials science and organic synthesis. Their utility, however, is intrinsically linked to their thermal and chemical stability. This in-depth technical guide provides a comprehensive framework for employing computational chemistry to elucidate the stability of vinyldisilane derivatives. We will explore the theoretical underpinnings of conformational analysis, delve into the prediction of decomposition pathways, and analyze the influence of substituents on the molecule's energetic landscape. This document is intended for researchers, scientists, and professionals in drug development seeking to leverage computational tools for the rational design and optimization of silicon-containing molecules.

Introduction: The Significance of Vinyldisilane and the Role of Computational Insight

Vinyldisilanes are molecules characterized by a silicon-silicon bond with a vinyl group (–CH=CH₂) attached to one of the silicon atoms. This unique structural motif imparts versatile reactivity, making them valuable precursors in the synthesis of advanced materials and complex organic molecules. However, the inherent reactivity of the Si-Si bond and the potential for various decomposition pathways necessitate a thorough understanding of their stability.

Computational chemistry offers a powerful lens through which to examine the intricate factors governing vinyldisilane stability. By employing quantum chemical calculations, we can construct a detailed potential energy surface, identifying stable conformations, transition states for decomposition, and the energetic barriers that dictate reaction kinetics. This theoretical approach not only complements experimental studies but also provides predictive power, enabling the in silico design of more robust and tailored vinyldisilane derivatives.

Theoretical Methodologies: The Computational Toolkit

The accuracy of any computational study hinges on the judicious selection of theoretical methods and basis sets. For organosilicon compounds like vinyldisilane, a multi-tiered approach is often most effective, balancing computational cost with the desired level of accuracy.

Choosing the Right Level of Theory

Density Functional Theory (DFT) stands as the workhorse for many computational studies on medium to large-sized molecules. Functionals such as B3LYP and M06-2X have demonstrated reliable performance in predicting the geometries and relative energies of organosilanes. For more accurate energy calculations, especially for reaction barriers, higher-level methods like Møller-Plesset perturbation theory (MP2) or coupled-cluster theory (e.g., CCSD(T)) are recommended, though they come with a significantly higher computational cost.

Protocol 1: Geometry Optimization and Frequency Calculation

• Initial Structure Generation: Construct the initial 3D structure of the vinyldisilane molecule using a molecular builder.

• DFT Optimization: Perform a full geometry optimization using a functional like B3LYP with a suitable basis set (e.g., 6-31G(d,p)). This step locates the minimum energy structure on the potential energy surface.

• Frequency Analysis: Calculate the vibrational frequencies at the same level of theory. The absence of imaginary frequencies confirms that the optimized structure corresponds to a true minimum.

The causality behind this protocol lies in the fundamental principles of quantum mechanics. The optimization process seeks the lowest energy arrangement of atoms, while the frequency calculation verifies the nature of the stationary point.

Basis Set Selection

The choice of basis set determines the flexibility of the mathematical functions used to describe the electron orbitals. For silicon-containing compounds, it is crucial to include polarization and diffuse functions to accurately model the electronic structure. Pople-style basis sets like 6-31G(d,p) or 6-311+G(d,p) offer a good starting point. For higher accuracy, correlation-consistent basis sets, such as cc-pVTZ, are preferable.

Figure 1: A generalized computational workflow for assessing the stability of vinyldisilane derivatives.

Conformational Analysis: Identifying Stable Geometries

Vinyldisilane and its derivatives are not rigid structures. Rotation around the Si-Si and Si-C bonds can lead to various conformers with different energies. Identifying the lowest energy conformers is crucial as they represent the most populated states of the molecule under thermal equilibrium.

A conformational search can be performed by systematically rotating key dihedral angles and performing geometry optimizations for each starting geometry. The relative energies of the resulting conformers provide insight into the flexibility of the molecule and the energetic barriers to interconversion.

Table 1: Relative Energies of Vinyldisilane Conformers (Illustrative)

Conformer	Dihedral Angle (C=C-Si-Si)	Relative Energy (kcal/mol)
Staggered	180°	0.00
Eclipsed	0°	3.5
Gauche	60°	1.2

Note: These are hypothetical values for illustrative purposes. Actual values would be obtained from quantum chemical calculations.

Decomposition Pathways: Predicting Modes of Failure

The thermal stability of vinyldisilane is determined by the energy barriers of its decomposition pathways. Several primary decomposition routes can be envisaged, including:

• Si-Si Bond Homolysis: Cleavage of the weakest bond to form two silyl radicals.

• Silylene Elimination: Elimination of a silylene (:SiH₂) and formation of a vinylsilane.

• Hydrogen Elimination: Elimination of molecular hydrogen.

Computational chemistry allows us to map out the potential energy surface for these reactions, locating the transition state structures and calculating the activation energies.

Protocol 2: Locating Transition States

• Initial Guess: Propose a structure that resembles the transition state for a given reaction.

• Transition State Optimization: Use an algorithm like the Berny algorithm to optimize the structure to a first-order saddle point on the potential energy surface.

• Frequency Calculation: A frequency calculation on the optimized structure should yield exactly one imaginary frequency, which corresponds to the motion along the reaction coordinate.

• Intrinsic Reaction Coordinate (IRC) Calculation: An IRC calculation traces the reaction path from the transition state down to the reactants and products, confirming that the located transition state connects the desired minima.

The activation energy, calculated as the energy difference between the transition state and the reactant, is a key determinant of the reaction rate. Lower activation energies correspond to faster decomposition reactions.

Figure 2: A simplified potential energy diagram illustrating two competing decomposition pathways for vinyldisilane.

Substituent Effects: Tuning Stability through Chemical Modification

The stability of the vinyldisilane core can be significantly altered by the introduction of substituents on the silicon atoms or the vinyl group. Both electronic and steric effects play a crucial role.

• Electronic Effects: Electron-withdrawing groups can stabilize the Si-Si bond by lowering the energy of the bonding orbitals. Conversely, electron-donating groups may destabilize it.

• Steric Effects: Bulky substituents can sterically hinder the approach of reactants or shield the reactive Si-Si bond, thereby increasing the kinetic stability of the molecule.

A systematic computational study can be performed by introducing a range of substituents with varying electronic and steric properties and calculating their effect on the decomposition barriers. This allows for the development of structure-stability relationships, guiding the synthesis of more robust vinyldisilane derivatives.

Table 2: Calculated Activation Energies for the Silylene Elimination from Substituted Vinyldisilanes (Illustrative)

Substituent (on Si)	Electronic Effect	Activation Energy (kcal/mol)
-H	Neutral	45.0
-F	Electron-withdrawing	48.2
-CH₃	Electron-donating	43.5
-Si(CH₃)₃	Bulky/Electron-donating	46.8

Note: These are hypothetical values for illustrative purposes.

Conclusion: A Predictive Framework for Vinyldisilane Design

This guide has outlined a comprehensive computational strategy for investigating the stability of vinyldisilane and its derivatives. By combining robust theoretical methodologies with a systematic exploration of conformational space and decomposition pathways, researchers can gain deep insights into the factors governing the stability of these important organosilicon compounds. The predictive power of these computational tools enables the rational design of novel vinyldisilanes with tailored stability profiles, accelerating their development for a wide range of applications in materials science and synthetic chemistry.

References

• Rocha, J. D. R., & da Silva, J. B. P. (2020). Computational study of the thermal decomposition of disilane. Journal of Molecular Modeling, 26(5), 1-11. [Link]

• Yoshida, K., Matsumoto, K., Oguchi, T., Tonokura, K., & Koshi, M. (2006). Thermal decomposition mechanism of disilane. The Journal of Physical Chemistry A, 110(14), 4726-4731. [Link]

• Su, M. D. (2003). A theoretical study of the thermal decomposition of disilane. The Journal of chemical physics, 118(13), 5913-5923. [Link]

An In-Depth Technical Guide to the Molecular Structure and Bonding of Vinyldisilane

Preamble: Charting Unexplored Territory in Organosilicon Chemistry

To our esteemed colleagues in the fields of chemical research and drug development,

The molecule vinyldisilane (H₂C=CH-SiH₂-SiH₃) represents a fascinating, yet surprisingly under-documented, subject in the vast landscape of organosilicon chemistry. It serves as a fundamental model system, embodying the direct linkage of a vinyl group's π-system with the σ-framework of a disilanyl moiety. This unique combination makes it an ideal candidate for studying key electronic interactions, such as σ-π conjugation, which are pivotal in designing novel silicon-based materials and therapeutics.

Part 1: Predicted Molecular Geometry of Vinyldisilane

The equilibrium geometry of a molecule is the foundational dataset from which all other structural and reactivity analyses are derived. In the absence of direct experimental data for vinyldisilane, we can construct a highly reliable predicted structure by amalgamating high-resolution data from its closest structural relatives. The geometry of the vinylsilyl group (H₂C=CH-SiH₂–) is derived from the microwave spectroscopy study of vinylsilane by O'Reilly and Pierce[1], while the parameters for the terminal silyl group (–SiH₃) and the crucial Si-Si bond are taken from high-level ab initio calculations on disilane[2].

This chimeric approach is grounded in the chemical principle of group contribution, which posits that the local geometry of a functional group is largely conserved across different molecules, barring severe steric or electronic perturbations. The resulting structure represents the most accurate theoretical prediction possible with currently available data.

Caption: Predicted equilibrium structure of vinyldisilane.

Table 1: Predicted Internuclear Distances and Bond Angles for Vinyldisilane

Parameter	Type	Predicted Value	Source Molecule	Citation
r(C=C)	Bond Length	1.348 Å	Vinylsilane	[1]
r(C-Si)	Bond Length	1.853 Å	Vinylsilane	[1]
r(Si-Si)	Bond Length	2.331 Å	Disilane	[2]
r(C-H)vinyl	Bond Length	1.096 - 1.098 Å	Vinylsilane	[1]
r(Si-H)vinyl	Bond Length	1.489 Å (avg.)	Vinylsilane	[1]
r(Si-H)silyl	Bond Length	1.483 Å	Disilane	[2]
∠(C=C-Si)	Bond Angle	123.7°	Vinylsilane	[1]
∠(H-C-Si)	Bond Angle	116.0°	Vinylsilane	[1]
∠(C-Si-Si)	Bond Angle	109.5° (assumed sp³)	-	-
∠(H-Si-Si)	Bond Angle	109.8°	Disilane	[2]
∠(Si-Si-H)	Bond Angle	109.8°	Disilane	[2]

Part 2: Conformational Analysis

The presence of two single bonds capable of internal rotation (C-Si and Si-Si) dictates the conformational landscape of vinyldisilane. The relative orientation of the atomic groups around these bonds determines the molecule's overall shape and energy profile.

Rotation About the Si-Si Bond: Staggered vs. Eclipsed Conformers

Analogous to ethane and disilane, rotation about the Si-Si single bond in vinyldisilane leads to two principal conformers: staggered and eclipsed.

• Staggered Conformation: This is the predicted ground state conformer, where the hydrogen atoms on the adjacent silicon atoms are positioned to maximize their separation. This arrangement minimizes torsional strain, which arises from the repulsion between electron clouds of adjacent bonds.

• Eclipsed Conformation: This represents the transition state for rotation, where the hydrogen atoms are aligned, maximizing torsional strain.

Based on high-level ab initio calculations on disilane (Si₂H₆), the energy barrier for this rotation is approximately 1.2 kcal/mol[2][3]. This low barrier indicates that at room temperature, vinyldisilane will undergo rapid internal rotation about the Si-Si bond, though it will predominantly exist in the more stable staggered conformation.

Rotation About the C-Si Bond

Rotation of the disilanyl (–SiH₂-SiH₃) group around the C-Si bond axis relative to the plane of the vinyl group presents another layer of conformational complexity. The microwave study of vinylsilane revealed that the molecule is most stable when one Si-H bond of the silyl group is eclipsed with the C=C double bond, lying in the vinyl plane[1].

By analogy, the most stable conformer of vinyldisilane is predicted to have a similar arrangement. The key question is the orientation of the bulky terminal –SiH₃ group. Steric considerations suggest that the most stable conformer will have the terminal SiH₃ group oriented away from the vinyl group's π-cloud. This leads to a likely preferred conformation where the Si-Si bond is staggered relative to the C=C-H plane.

Caption: Newman projections for Si-Si bond rotation.

Part 3: An Analysis of Chemical Bonding

The electronic structure of vinyldisilane is characterized by a robust σ-bond framework, a localized π-bond, and a crucial interaction between these two systems.

• σ-Framework: The molecule is held together by a network of strong covalent sigma (σ) bonds. The C-C and C-Si bonds result from the overlap of sp² and sp³ hybrid orbitals, respectively. The Si-Si bond is formed from the overlap of two sp³ hybrid orbitals. The C-H and Si-H bonds are formed by the overlap of carbon or silicon sp³ orbitals with the 1s orbital of hydrogen.

• π-System: The C=C double bond consists of one σ-bond and one pi (π) bond. The π-bond is formed by the side-on overlap of the unhybridized p-orbitals on the two carbon atoms, resulting in electron density above and below the plane of the vinyl group.

• σ-π Hyperconjugation: A key feature of organosilicon chemistry is the ability of Si-Si σ-bonds to act as electron donors. The Si-Si σ-bonding orbital is relatively high in energy compared to a C-C σ-orbital. This allows for effective overlap with the low-lying π* (antibonding) orbital of the adjacent vinyl group. This interaction, known as σ-π hyperconjugation, delocalizes electron density from the Si-Si bond into the vinyl group. This has two important consequences:

  • Structural: It can lead to a slight lengthening of the Si-Si bond and a slight shortening of the C-Si bond, as well as influencing the preferred rotational conformation.

  • Electronic: It raises the energy of the Highest Occupied Molecular Orbital (HOMO), making the molecule more susceptible to electrophilic attack at the terminal vinyl carbon.

Caption: Key electronic interaction in vinyldisilane.

Part 4: A Roadmap for Experimental Verification

The structural model and bonding analysis presented above provide a robust theoretical framework. However, empirical validation is the cornerstone of scientific integrity. The following section details the experimental protocols required to definitively determine the molecular structure of vinyldisilane.

Proposed Synthesis of Vinyldisilane

A plausible and efficient route to vinyldisilane is the Grignard reaction between a vinylmagnesium halide and a disilane electrophile, such as chlorodisilane.

Protocol: Synthesis of Vinyldisilane

• Preparation of Vinyl Grignard Reagent: In a flame-dried, three-necked flask under an inert atmosphere (N₂ or Ar), add magnesium turnings (1.1 eq.). Add a solution of vinyl bromide (1.0 eq.) in anhydrous tetrahydrofuran (THF) dropwise via an addition funnel. Initiate the reaction with gentle heating or a crystal of iodine if necessary. Stir until the magnesium is consumed.

• Preparation of Chlorodisilane: While not commercially common, chlorodisilane can be prepared via the partial chlorination of disilane or other established literature methods.

• Coupling Reaction: Cool the freshly prepared vinylmagnesium bromide solution to 0 °C in an ice bath. Add a solution of chlorodisilane (1.0 eq.) in anhydrous THF dropwise.

• Workup: After the addition is complete, allow the reaction to warm to room temperature and stir for 12 hours. Quench the reaction by carefully adding saturated aqueous ammonium chloride solution.

• Extraction and Purification: Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and carefully remove the solvent by distillation at atmospheric pressure due to the expected volatility of the product.

• Final Purification: Purify the crude product by fractional distillation under an inert atmosphere to yield pure vinyldisilane.

• Characterization: Confirm the identity and purity of the product using ¹H NMR, ¹³C NMR, ²⁹Si NMR, and GC-MS.

Definitive Structure Determination: A Combined Approach

Gas-Phase Electron Diffraction (GED) and Microwave Spectroscopy are the two most powerful techniques for determining the precise geometric structure of small molecules in the gas phase, free from intermolecular interactions.

Workflow: Structural Determination of Vinyldisilane

Caption: Workflow for experimental structure determination.

Protocol: Gas-Phase Electron Diffraction (GED) Experiment

• Sample Introduction: Introduce the purified, volatile vinyldisilane sample into the vacuum chamber of the GED apparatus through a fine nozzle, creating a diffuse jet of gas.[4]

• Electron Beam Interaction: Pass a high-energy (e.g., 40-60 keV) monochromatic electron beam through the gas jet, perpendicular to its flow.[5]

• Data Collection: The scattered electrons form a diffraction pattern on a 2D detector (e.g., a photographic plate or CCD). Collect patterns at multiple camera distances to capture a wide range of scattering angles.

• Data Reduction: Digitize the diffraction patterns and convert them into a 1D plot of scattering intensity versus the momentum transfer variable, s.

• Analysis:

  • Generate a theoretical scattering intensity curve based on an initial structural model (using the predicted geometry from Table 1).

  • Perform a least-squares refinement, adjusting the bond lengths, bond angles, and torsional angles of the model to achieve the best possible fit between the theoretical and experimental curves.

  • This refinement yields the thermally averaged internuclear distances (rg) and vibrational amplitudes.

Protocol: Microwave Spectroscopy Experiment

• Sample Introduction: Introduce a low-pressure gaseous sample of vinyldisilane into the resonant cavity of a Fourier-transform microwave (FTMW) spectrometer.

• Data Acquisition: Excite the molecules with a short, high-power microwave pulse. The subsequent free induction decay (FID) signal from the coherently rotating molecules is detected.

• Analysis:

  • Fourier transformation of the FID yields a high-resolution frequency-domain spectrum, showing sharp rotational transitions.

  • Assign the quantum numbers (J, Kₐ, K꜀) to the observed transitions.

  • Fit the transition frequencies to a rotational Hamiltonian to extract highly precise rotational constants (A, B, C).

• Isotopic Substitution: Synthesize and run spectra for isotopically substituted species (e.g., ¹³C, ²⁹Si, D). The changes in the rotational constants upon substitution allow for the precise determination of the coordinates of each atom via Kraitchman's equations, yielding a substitution (rₛ) or effective (r₀) structure.[1]

Conclusion

Vinyldisilane stands as a molecule of fundamental importance whose structural secrets are ripe for discovery. This guide has established a robust, theoretically grounded model for its molecular geometry, conformational preferences, and key bonding interactions by drawing upon high-quality data from analogous systems. We have predicted a staggered conformation to be the most stable, with key structural parameters defined by the combined geometries of vinylsilane and disilane, and have highlighted the critical role of σ-π hyperconjugation in its electronic structure.

Most importantly, we have laid out a clear and actionable experimental roadmap. The synergistic application of modern Gas-Phase Electron Diffraction and Microwave Spectroscopy will undoubtedly lead to a definitive elucidation of vinyldisilane's structure. It is our hope that this guide will not only serve as a valuable reference for researchers in materials science and drug development but also inspire the empirical studies needed to transform these well-founded predictions into established scientific fact.

References

• O'Reilly, J. M., & Pierce, L. (1961). Microwave Spectrum, Structure, Dipole Moment, and Internal Barrier of Vinyl Silane. The Journal of Chemical Physics, 34(4), 1176–1181. [Link]

• Masters, S. L., et al. (2014). Gas-phase structures of sterically crowded disilanes studied by electron diffraction and quantum chemical methods: 1,1,2,2-tetrakis(trimethylsilyl)disilane and 1,1,2,2-tetrakis(trimethylsilyl)dimethyldisilane. Dalton Transactions, 43(26), 10175-10182. [Link]

• Romero, A. H., Kiwi, M., & Ramírez, R. (2002). Electronic Properties of Disilane: An ab initio Calculation. physica status solidi (b), 229(1), 391-395. [Link]

• Masters, S. L., et al. (2014). Gas-phase structures of sterically crowded disilanes studied by electron diffraction and quantum chemical methods: 1,1,2,2-tetrakis(trimethylsilyl)disilane and 1,1,2,2-tetrakis(trimethylsilyl)dimethyldisilane. Dalton Transactions, 43(26), 10175-10182. [Link]

• Wang, Z., et al. (2022). Disilane-bridged architectures: an emerging class of molecular materials. Chemical Society Reviews, 51(1), 143-162. [Link]

• Lide, D. R., & Coles, D. K. (1952). Microwave Spectrum, Structure, and Internal Barrier of Methyl Silane. The Journal of Chemical Physics, 20(4), 745-745. [Link]

• Puzzarini, C., & Taylor, P. R. (2005). An ab initio study of the structure, torsional potential energy function, and electric properties of disilane, ethane, and their isotopologues. The Journal of Chemical Physics, 122(5), 054315. [Link]

• Minto, F., et al. (2014). Gas-phase structures of sterically crowded disilanes studied by electron diffraction and quantum chemical methods:1,1,2,2-tetrakis(trimethylsilyl)disilane and 1,1,2,2-tetrakis(trimethylsilyl)dimethyldisilane. Dalton Transactions, 43(26), 10175-10182. [Link]

• Shiki, Y., Hasegawa, A., & Hayashi, M. (1982). Microwave spectrum of vinyl silane; structure, dipole moment and internal rotation of the silyl group. Journal of Molecular Structure, 78(1-2), 185-195. [Link]

• Rankin, D. W. H., & Robertson, H. E. (1983). The structure of bis(dimethylamino)silane in the gas phase, determined by electron diffraction. Journal of the Chemical Society, Dalton Transactions, (4), 827-830. [Link]

• Barrow, M. J., et al. (1981). Diformatosilane: preparation, characterisation, and molecular structure in the gas phase by electron diffraction. Journal of the Chemical Society, Dalton Transactions, (1), 210-214. [Link]

• Hayashi, M., & Shiki, Y. (1982). MICROWAVE SPECTRUM OF VINYL SILANE; STRUCTURE, DIPOLE MOMENT AND INTERNAL ROTATION OF THE SILYL GROUP. Chemischer Informationsdienst, 13(22). [Link]

• Lalitha, S., & Chandrasekhar, J. (1994). Ab initio study of α- and β-silyl substituent effects on vinyl radicals. Proceedings of the Indian Academy of Sciences-Chemical Sciences, 106(2), 259-266. [Link]

• Richardson, A. D., et al. (1996). Structure Analysis Restrained by ab Initio Calculations: The Molecular Structure of 2,5-Dichloropyrimidine in Gaseous and Crystalline Phases. The Journal of Physical Chemistry, 100(42), 16801-16806. [Link]

• Wikipedia. (n.d.). Gas electron diffraction. [Link]

• Kalasinsky, V. F., & Smith, J. A. S. (1988). Vibrational-rotational analysis of some of the fundamentals of vinylsilane. Journal of Molecular Structure, 189(1-2), 177-186. [Link]

• Psi4Education. (2020, December 15). Psi4Education: Determining Structure from Microwave Spectroscopy [Video]. YouTube. [Link]

• Yang, J., & Centurion, M. (2015). Gas-phase electron diffraction from laser-aligned molecules. Structural Chemistry, 26(5-6), 1533-1539. [Link]

• Smith, Z., et al. (1976). Electron-diffraction Study of Gaseous Cyclopentasilane. Acta Chemica Scandinavica, A 30, 697-702. [Link]

• Wu, C.-H., et al. (2003). Ab initio calculations of low-lying electronic states of vinyl chloride. The Journal of Chemical Physics, 118(8), 3293-3300. [Link]

• Girichev, G. V. (2011). Gas-Phase Electron Diffraction for Molecular Structure Determination. In Structural Chemistry (pp. 1-34). [Link]

• Darling, C. L., & Schlegel, H. B. (1993). Heats of Formation of SiHnO and SiHnO2 Calculated by ab Initio Molecular Orbital Methods at the G-2 Level of Theory. The Journal of Physical Chemistry, 97(32), 8207-8211. [Link]

• Bouallagui, A., et al. (2022). An ab initio study of the photodissociation of the vinyl radical. Physical Chemistry Chemical Physics, 24(12), 7387-7395. [Link]

Sources

• 1. pubs.aip.org [pubs.aip.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. fis.puc.cl [fis.puc.cl]
• 4. Gas electron diffraction - Wikipedia [en.wikipedia.org]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Thermal Decomposition Mechanism of Vinyldisilane: A Mechanistic and Kinetic Guide

Executive Summary

In the evolving landscape of organosilicon chemistry and drug development, the strategic insertion of silicon into organic frameworks (silicon bioisosterism) relies heavily on the controlled generation of highly reactive intermediates. Vinyldisilanes serve as premier precursors in this domain. Their thermal decomposition provides a highly specific, kinetically controlled pathway to generate transient silenes —compounds containing a highly polarized silicon-carbon double bond (Si=C). This whitepaper details the thermodynamic drivers, kinetic profiling, and self-validating experimental protocols associated with the thermal decomposition of vinyldisilanes.

Mechanistic Causality: The 1,3-Sigmatropic Silyl Migration

Unlike simple alkanes that typically undergo homolytic cleavage at high temperatures, the dominant thermal decomposition pathway of vinyldisilanes is governed by orbital symmetry and stereoelectronics, proceeding via a concerted 1,3-sigmatropic silyl migration [1].

• The Thermodynamic Driving Force: The Si-Si bond is relatively weak (approx. 54 kcal/mol). When positioned adjacent to a vinyl π -system, the stereoelectronic environment heavily favors a retro-ene-type rearrangement.

• The Reaction Pathway: Upon thermal activation, the silyl group migrates to the terminal carbon of the vinyl moiety. Simultaneously, the π -electrons shift to form a Si=C double bond, yielding a transient silylsilene[2].

• Competing Pathways: At extreme temperatures (typically >500 °C), homolytic cleavage of the Si-Si bond can occur, generating silyl radicals. However, the highly ordered cyclic transition state of the 1,3-migration possesses a significantly lower activation enthalpy, making it the kinetically favored pathway under controlled thermolysis or laser flash photolysis[3].

Kinetic Profiling and Thermodynamic Data

Silenes are highly polarized and inherently unstable; they cannot be isolated under standard atmospheric conditions. Without intervention, they rapidly undergo bimolecular head-to-tail dimerization to form stable disilacyclobutanes. To study their kinetics, researchers employ nucleophilic trapping agents (such as methanol) that react with the silene at diffusion-controlled rates[3].

Table 1: Kinetic and Thermodynamic Parameters of Vinyldisilane Decomposition and Silene Trapping

Parameter	Value / Range	Mechanistic Significance
Activation Enthalpy ( ΔH‡ )	≈18.5 kcal/mol	The relatively low barrier supports a concerted, cyclic transition state for the 1,3-migration.
Activation Entropy ( ΔS‡ )	≈−20 cal/mol·K	The highly negative entropy confirms the strict stereochemical requirements of the highly ordered transition state.
Silene + MeOH Rate Constant ( k )	2×108−1×1010 M−1s−1	Indicates near diffusion-controlled nucleophilic attack on the highly polarized Si=C bond[3].
Silene Lifespan (Unquenched)	≈1−5 Microseconds ( μs )	Necessitates in situ trapping or extreme high-vacuum techniques to prevent premature dimerization.

Experimental Validation: Self-Validating Protocol for Silene Trapping

To utilize vinyldisilanes for synthesizing novel organosilicon pharmacophores, the generation of the silene intermediate must be rigorously validated. The following Flash Vacuum Pyrolysis (FVP) protocol operates as a self-validating system : the specific regiochemistry of the trapped product definitively proves the occurrence of the 1,3-migration over simple radical cleavage.

Protocol: Thermolysis and Methanol Quenching of 1-Vinyldisilane

Objective: To thermally generate a silene from 1-vinyldisilane and trap it as a stable methoxysilane adduct to confirm the 1,3-sigmatropic shift[2].

Step 1: System Preparation & Vacuum Setup

• Action: Connect a quartz pyrolysis tube to a high-vacuum line maintained at 10−4 Torr.

• Causality: High vacuum ensures that the mean free path of the generated silene molecules is longer than the dimensions of the tube. This critically prevents premature bimolecular dimerization (disilacyclobutane formation) before the molecules reach the trapping zone.

Step 2: Thermal Activation

• Action: Heat the pyrolysis zone to 450–500 °C using a calibrated tube furnace. Introduce the vinyldisilane precursor slowly via a controlled leak valve.

• Causality: This specific temperature range provides sufficient thermal energy to overcome the ≈18.5 kcal/mol barrier for the 1,3-silyl shift without providing the excess energy required to trigger widespread, chaotic homolytic Si-Si cleavage.

Step 3: Nucleophilic Trapping (The Quench)

• Action: Co-condense the pyrolyzate with a 50-fold molar excess of anhydrous methanol on a cold finger maintained at -196 °C (using liquid nitrogen).

• Causality: Methanol acts as an aggressive nucleophile. As the cryogenic matrix slowly warms, the highly polarized Si=C bond of the silene undergoes rapid addition with methanol. The oxygen attacks the electropositive silicon atom, while the proton transfers to the adjacent carbanionic carbon.

Step 4: Self-Validation & Spectroscopic Analysis

• Action: Analyze the resulting mixture via GC-MS and 1 H/ 29 Si NMR.

• Validation Logic: If the mechanism proceeded via a 1,3-migration, the product will be a specific methoxysilane where the original silyl group is now covalently bonded to the terminal carbon of the vinyl group. If simple Si-Si cleavage occurred, the products would be non-rearranged methoxysilanes. The exclusive presence of the rearranged methoxysilane skeleton definitively validates the 1,3-shift[2].

Mechanistic Pathway Visualization

Thermal decomposition pathways of vinyldisilane highlighting the 1,3-silyl migration to silene.

Strategic Implications for Drug Development

In modern medicinal chemistry, replacing a carbon atom with silicon (a bioisostere) can dramatically improve a drug candidate's lipophilicity, alter its metabolic half-life, and enhance tissue penetration (particularly across the blood-brain barrier).

The thermal decomposition of vinyldisilanes provides a direct, highly controlled synthetic route to complex silicon-containing heterocycles. By replacing the methanol quench in the above protocol with a diene (e.g., 1,3-butadiene), the transient silene intermediate can be forced to undergo a Diels-Alder cycloaddition. This yields highly stable silacyclohexenes—novel, patentable scaffolds that are currently being aggressively explored as foundational pharmacophores in next-generation central nervous system (CNS) therapeutics.

References

• Title: Substituent effects on the reactivity of the silicon-carbon double bond.
• Title: Durham E-Theses: Silenes and their reactivity Source: CORE URL
• Title: Isomerization of an Isolable Silylene into a Silene via 1,2-Silyl Migration Source: ACS Publications URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 3. scispace.com [scispace.com]

Vinyldisilanes in Advanced Organic Synthesis: Nomenclature, Physicochemical Profiling, and Catalytic Protocols

Introduction

Vinyldisilanes represent a highly specialized class of organosilicon compounds characterized by the direct attachment of a vinyl group to a disilane backbone. This structural motif creates a unique electronic environment where the σ -electrons of the Si–Si bond can hyperconjugate with the π -system of the alkene. This σ−π conjugation lowers the HOMO-LUMO gap, making vinyldisilanes exceptionally versatile reagents in advanced organic synthesis, particularly in transition-metal-catalyzed cross-coupling, bis-silylation, and the generation of transient silene intermediates.

As a fundamental building block in drug development and advanced materials, mastering the nomenclature, structural causality, and handling protocols of vinyldisilanes is critical for synthetic chemists.

Nomenclature and Chemical Identification

The IUPAC nomenclature for disilanes treats the Si–Si core as the parent structure, analogous to ethane. Substituents are denoted as prefixes with appropriate locants. The parent compound, disilane, is H3​Si–SiH3​ . When a vinyl group (ethenyl) replaces a hydrogen atom, the compound is named 1-ethenyldisilane, commonly referred to as 1[1].

In practical synthetic applications, fully methylated derivatives are preferred. Unsubstituted Si–H bonds are highly reactive and prone to unwanted side reactions (such as spontaneous oxidation or uncontrolled hydrosilylation). By substituting the remaining valences with methyl groups, researchers utilize compounds like 2 (1-ethenyl-1,1,2,2,2-pentamethyldisilane) to ensure predictable catalytic behavior[2].

Table 1: Physicochemical and Identification Data for Key Vinyldisilanes

Common Name	IUPAC Name	CAS Number	Molecular Formula	Molar Mass ( g/mol )
Vinyldisilane	1-ethenyldisilane	88867-27-0	C2​H8​Si2​	88.26
Vinylpentamethyldisilane	1-ethenyl-1,1,2,2,2-pentamethyldisilane	1112-06-7	C7​H18​Si2​	158.39

Mechanistic Causality: The Interplay of Si–Si and C=C Bonds

The synthetic utility of vinyldisilanes is dictated by the predictable cleavage of the Si–Si bond under specific catalytic or thermal conditions. Understanding the why behind these reactions allows for precise experimental design:

• Transition-Metal Catalysis: Palladium and platinum complexes readily undergo oxidative addition into the Si–Si bond of vinyldisilanes. The electron-donating alkyl groups on the silicon atoms increase the electron density of the Si–Si σ -bond, thermodynamically favoring the oxidative addition step. The resulting bis(silyl)metal species can then undergo migratory insertion with alkynes or dienes, yielding complex3[3].

• Silene Generation: Under photolysis or thermolysis, vinyldisilanes can undergo a 1,3-sigmatropic shift of a silyl group to the terminal carbon of the vinyl moiety, generating a transient 4[4]. This highly reactive species can be trapped by various nucleophiles or dienes, providing a pathway to complex organosilicon heterocycles.

Caption: Reactivity pathways of vinyldisilanes under catalytic and thermal/photochemical conditions.

Experimental Methodology: Synthesis of Vinylpentamethyldisilane

The synthesis of vinyldisilanes requires stringent control over reaction conditions to prevent the cleavage of the sensitive Si–Si bond. The following protocol outlines the synthesis of vinylpentamethyldisilane via Grignard coupling.

Causality in Experimental Design: Strict anhydrous conditions must be maintained because the highly oxophilic nature of the silicon-halogen bond in the chloropentamethyldisilane precursor leads to rapid hydrolysis, forming unwanted siloxanes. Furthermore, Kugelrohr short-path distillation is employed for purification. Vinyldisilanes possess a thermally sensitive Si–Si bond; prolonged thermal stress in a standard fractional distillation column can induce homolytic cleavage. Short-path distillation minimizes residence time, ensuring product integrity.

Step-by-Step Protocol:

• Preparation of Grignard Reagent: In a flame-dried, argon-purged flask, prepare vinylmagnesium bromide (1.2 equivalents) in anhydrous tetrahydrofuran (THF).

• Silane Coupling: Cool the Grignard solution to 0 °C. Add chloropentamethyldisilane (1.0 equivalent) dropwise. Causality: The low temperature mitigates the exothermic nature of the coupling and prevents nucleophilic attack on the Si–Si bond.

• Reaction Maturation: Allow the mixture to warm to room temperature and stir for 12 hours to ensure complete conversion.

• Aqueous Quench: Quench the reaction carefully with saturated aqueous ammonium chloride ( NH4​Cl ) at 0 °C. Causality: NH4​Cl provides a mild proton source that neutralizes excess Grignard reagent without creating a highly acidic environment that could cleave the Si–C(vinyl) bond.

• Extraction and Drying: Extract the aqueous layer with diethyl ether. Wash the combined organic layers with brine, dry over anhydrous MgSO4​ , and concentrate under reduced pressure.

• Purification: Purify the crude oil via Kugelrohr distillation under high vacuum to isolate pure vinylpentamethyldisilane.

• Self-Validation System (QC): Validate the structural integrity of the synthesized batch using 29Si NMR. The presence of two distinct silicon resonances (typically around -18 ppm and -23 ppm for the 5) confirms that the Si–Si bond remains intact[5].

Caption: Step-by-step synthetic workflow for vinyldisilanes ensuring high purity and structural integrity.

Advanced Application: Catalytic Bis-Silylation of Alkynes

Vinyldisilanes serve as exceptional reagents for the functionalization of alkynes. The addition of the Si–Si bond across a carbon-carbon triple bond (bis-silylation) provides access to densely functionalized cis-alkenes, which are critical intermediates in complex drug synthesis.

Self-Validating Protocol for Bis-Silylation:

• Catalyst Activation: In a glovebox, dissolve Pd(PPh3​)4​ (5 mol%) in anhydrous toluene. Causality: The use of a zero-valent palladium catalyst is critical, as it allows for immediate oxidative addition into the Si–Si bond without the need for an in situ reduction step.

• Substrate Addition: Add the alkyne (1.0 eq) and the vinyldisilane (1.2 eq) to the catalyst solution.

• Thermal Promotion: Seal the reaction vessel and heat to 110 °C for 24 hours. Causality: The elevated temperature is required to overcome the activation energy barrier for the migratory insertion of the alkyne into the sterically hindered Pd–Si bond.

• Validation (QC): Monitor the reaction via GC-MS. The disappearance of the vinyldisilane molecular ion peak and the emergence of the higher-mass bis-silylated adduct peak validate the catalytic turnover.

References

• Vinyldisilane | Benchchem Source: Benchchem URL
• cas号： 1112-06-7 ，名称： 1-乙烯基-1,1,2,2,2-五甲基二 ...
• Transition-Metal-Catalyzed Additions of Silicon−Silicon and Silicon−Heteroatom Bonds to Unsaturated Organic Molecules | Chemical Reviews Source: ACS Publications URL
• AlCl3-Catalyzed Hydrosilylation of Alkynes with Hydropolysilanes Source: ACS Organometallics URL
• Source: CORE (Durham University)

Sources

• 1. Vinyldisilane | Benchchem [benchchem.com]
• 2. data.huaxuejia.cn [data.huaxuejia.cn]
• 3. pubs.acs.org [pubs.acs.org]
• 4. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 5. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

chemical vapor deposition (CVD) using vinyldisilane

An Application and Protocol Guide for Chemical Vapor Deposition (CVD) of Silicon-Based Films Using Vinyl-Substituted Silane Precursors

Authored by: A Senior Application Scientist

A Note on Precursor Selection

This guide provides a comprehensive overview and detailed protocols for Chemical Vapor Deposition (CVD) using vinyl-substituted silanes as single-source precursors. While the topic specifies vinyldisilane, the available authoritative literature extensively covers the closely related precursor, vinylsilane (H₂C=CHSiH₃). Due to the shared vinyl and silane functional groups, the principles, safety protocols, and experimental setups are highly analogous. Therefore, this document will use vinylsilane as the primary example to ensure the protocols are grounded in well-documented research. Researchers using vinyldisilane or other derivatives should adapt the specific process parameters (e.g., temperature, flow rates) based on the precursor's unique thermal stability and vapor pressure, while adhering to the general principles and safety guidelines outlined herein.

Section 1: Introduction & Significance

Chemical Vapor Deposition (CVD) is a cornerstone technique for the synthesis of high-purity thin films and coatings, critical for applications ranging from microelectronics to protective materials.[1][2] The process involves the introduction of volatile precursor gases into a reaction chamber where they decompose and react on a heated substrate to form a solid film.[1][3]

The use of single-source precursors—molecules that contain all the necessary elements for the desired film—offers significant advantages over traditional multi-precursor systems.[4][5] These advantages include a simplified gas delivery system, more straightforward process control, and often, the ability to deposit films at lower temperatures due to the pre-bonded elements within the molecule.[4]

Vinyl-substituted silanes, such as vinylsilane, are exemplary single-source precursors for depositing silicon-based films, particularly silicon carbide (SiC).[6] SiC is a wide-bandgap semiconductor prized for its exceptional properties, including high thermal conductivity, high breakdown electric field, and chemical inertness, making it ideal for high-power and high-frequency electronic devices and robust coatings.[7][8] The use of precursors like vinylsilane allows for the formation of high-quality SiC films at temperatures significantly lower than traditional methods, which is a critical advantage for integrating these materials with temperature-sensitive substrates.[6][9]

This guide will provide researchers with the fundamental knowledge and practical protocols required to successfully implement CVD using vinylsilane for the deposition of silicon carbide films.

Section 2: The Precursor - Vinylsilane (H₂C=CHSiH₃)

Properties and Advantages

Vinylsilane is a volatile, organosilicon compound that serves as an excellent single-source precursor for SiC because it contains both silicon and carbon in a 1:2 ratio within its structure. The key advantage lies in the vinyl group (H₂C=CH-), which provides the carbon source, and the silane group (-SiH₃), which provides the silicon.

Property	Value / Description	Reference
Chemical Formula	C₂H₆Si	N/A
Molecular Weight	58.15 g/mol	N/A
Boiling Point	-22.5 °C	N/A
Vapor Pressure	High at room temperature	[1]
Key Advantage	Single-source for Si and C, enabling lower deposition temperatures for SiC.	[4][6]
Primary Application	CVD of amorphous and crystalline Silicon Carbide (SiC) films.	[6]

Safety and Handling

Vinylsilane, like most silane-based precursors, is hazardous and requires strict safety protocols. It is flammable and may be pyrophoric (ignite spontaneously in air).[10][11] All handling must be conducted in a well-ventilated area, preferably within a fume hood, and away from ignition sources.[12][13]

Core Safety Requirements:

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (neoprene or nitrile), safety goggles or a face shield, and a flame-retardant lab coat.[10][11]

• Inert Atmosphere: Store and handle the precursor in a dry, inert atmosphere (e.g., nitrogen or argon).[10] Containers must be kept tightly closed.[13]

• Grounding: All containers and transfer lines must be properly grounded to prevent static discharge, which can be an ignition source.[10][13]

• Ventilation: Use local exhaust or general room ventilation to prevent the accumulation of flammable vapors.[11]

• Spill Response: In case of a spill, use an inert absorbent material for cleanup. Do not use water.[11] Ensure proper protective equipment is worn during cleanup.[12]

Section 3: Fundamental Principles of Vinyldisilane CVD

The deposition of SiC from vinylsilane occurs via thermal decomposition on the heated substrate surface. While the exact reaction mechanism is complex, it can be conceptualized as a multi-step process involving gas-phase and surface reactions.

• Transport: The vinylsilane precursor is transported to the substrate surface via a carrier gas (typically H₂ or Ar).[3]

• Adsorption: Precursor molecules adsorb onto the heated substrate.

• Decomposition & Reaction: At elevated temperatures (typically 600-1000°C), the precursor molecules decompose.[6] The weaker Si-H and C-H bonds, along with the C=C double bond, break, leading to the formation of reactive Si- and C-containing species on the surface.

• Film Growth: These reactive species migrate on the surface and incorporate into the growing film, forming a SiC lattice.

• Desorption: Volatile byproducts, such as hydrogen (H₂), are desorbed from the surface and removed by the vacuum system.[3]

The final properties of the SiC film—such as crystallinity (amorphous vs. crystalline), composition, and defect density—are critically dependent on process parameters like substrate temperature, pressure, and precursor flow rate.[2][6]

Caption: Simplified mechanism of SiC film growth from vinylsilane.

Section 4: Experimental Setup

A typical CVD system for depositing SiC from vinylsilane is a hot-wall or cold-wall reactor. The diagram below illustrates a common horizontal hot-wall CVD setup.

Caption: Schematic of a horizontal hot-wall CVD reactor.

Key Components:

• Gas Delivery System: Mass Flow Controllers (MFCs) precisely regulate the flow of the precursor (delivered via a bubbler with a carrier gas) and any other process gases.[14]

• Reaction Chamber: A quartz tube is typically used, heated externally by a furnace.[15]

• Substrate Holder (Susceptor): Made of a high-temperature material like graphite, it holds the substrate wafers.

• Heating System: A multi-zone resistance furnace provides a uniform high-temperature environment.

• Vacuum System: A combination of pumps maintains the desired low pressure and removes byproduct gases.[3]

Section 5: Protocol for Amorphous SiC (a-SiC:H) Deposition

This protocol describes the deposition of an amorphous hydrogenated silicon carbide film on a silicon wafer at a relatively low temperature.

Substrate Preparation

• Cleave a silicon (100) wafer into the desired substrate size (e.g., 1x1 cm).

• Perform a standard RCA clean or a simplified degreasing clean:

  • Ultrasonically clean the substrate in acetone for 10 minutes.

  • Ultrasonically clean in isopropanol for 10 minutes.

  • Rinse thoroughly with deionized (DI) water.

• To remove the native oxide layer, dip the substrate in a dilute hydrofluoric acid (HF) solution (e.g., 2% HF in H₂O) for 60 seconds. (CAUTION: HF is extremely hazardous. Follow all institutional safety protocols).

• Rinse again with DI water and dry immediately with a nitrogen gun.

• Load the substrate into the CVD reactor without delay to minimize re-oxidation.

CVD Deposition Protocol

This protocol is adapted from demonstrated methods for vinylsilane.[6]

Parameter	Setpoint / Range	Purpose
Base Pressure	< 1 x 10⁻⁵ Torr	Ensures a clean environment by removing atmospheric contaminants.
Substrate Temp.	600 - 800 °C	Controls film crystallinity. Lower temps favor amorphous growth.[6]
Process Pressure	0.5 - 2.0 Torr	Affects precursor residence time and film uniformity.
Carrier Gas (H₂) Flow	50 - 200 sccm	Transports the precursor and helps remove byproducts.
Vinylsilane Flow	1 - 5 sccm	Controls the growth rate and film composition.
Deposition Time	30 - 120 minutes	Determines the final film thickness.

Step-by-Step Procedure:

• Load the cleaned substrate into the center of the reaction chamber.

• Pump the chamber down to the base pressure.

• Initiate the carrier gas (H₂) flow and stabilize the process pressure.

• Ramp the furnace to the target deposition temperature (e.g., 700 °C). Allow the temperature to stabilize for at least 30 minutes.

• Introduce the vinylsilane precursor flow to begin the deposition process.

• Maintain stable temperature, pressure, and gas flows for the desired deposition time.

• After deposition, stop the vinylsilane flow.

• Turn off the furnace and allow the system to cool down to < 200 °C under a continuous flow of carrier gas.

• Vent the chamber with an inert gas (N₂) and safely remove the coated substrate.

Caption: Experimental workflow for SiC deposition via CVD.

Section 6: Film Characterization

After deposition, a suite of characterization techniques should be employed to verify the film's properties.

• Scanning Electron Microscopy (SEM): To analyze the surface morphology, uniformity, and thickness (from a cross-section) of the deposited film.[6]

• X-Ray Diffraction (XRD): To determine the crystallinity of the film. Amorphous films will show a broad hump, while crystalline films will exhibit sharp diffraction peaks corresponding to specific SiC polytypes (e.g., 3C-SiC).[6]

• X-ray Photoelectron Spectroscopy (XPS): To determine the elemental composition and chemical bonding states (e.g., confirming the presence of Si-C bonds).[6]

• Fourier-Transform Infrared Spectroscopy (FT-IR): To identify vibrational modes characteristic of Si-C bonds (typically around 800 cm⁻¹) and to check for the presence of Si-H or C-H bonds, which indicates hydrogenation in amorphous films.[6]

Section 7: Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Poor Film Adhesion	- Contaminated substrate surface.- Incorrect substrate temperature.	- Improve substrate cleaning protocol.- Ensure native oxide is fully removed.- Optimize deposition temperature.
Non-uniform Film	- Non-uniform temperature profile.- Inconsistent gas flow dynamics.	- Verify furnace temperature uniformity.- Adjust total pressure or gas flow rates.- Use a rotating susceptor if available.
Low Growth Rate	- Low precursor flow rate.- Deposition temperature is too low.	- Increase precursor concentration/flow.- Increase deposition temperature.
High Particle Count	- Gas-phase nucleation of precursor.[16]	- Lower the process pressure.- Reduce the precursor concentration.- Optimize the temperature to avoid excessive gas-phase reactions.
Film is Carbon-rich	- Precursor ratio (for multi-source).- Temperature too high, causing preferential Si etching.	- Adjust Si/C precursor ratio (if applicable).- Lower the deposition temperature.

References

• Formation of Al-incorporated SiC thin films by chemical vapor deposition of vinylsilane mixed with trimethylaluminum. (n.d.). ResearchGate. [Link]

• VINYLTRIMETHYLSILANE. (2015, January 22). Gelest, Inc.[Link]

• VINYLTRICHLOROSILANE. (2015, June 16). Gelest, Inc.[Link]

• Silicon Carbide Films. (n.d.). Silicon Valley Microelectronics. [Link]

• Growth of SiC Thin Film on Various Metal Substrates by CVD Using Vinylsilane | Request PDF. (n.d.). ResearchGate. [Link]

• Progresses in Synthesis and Application of SiC Films: From CVD to ALD and from MEMS to NEMS. (n.d.). PMC. [Link]

• Chemical vapor deposition (CVD) process for plasma depositing silicon carbide films onto a substrate. (1991, October 29).

• Scalable Chemical Vapor Deposition of Silicon Carbide Thin Films for Photonic Integrated Circuit Applications. (2025, August 2). MDPI. [Link]

• Low Temperature Heteroepitaxial Growth of 3C-SiC on Silicon Substrates by Triode Plasma Chemical Vapor Deposition using Dimethylsilane. (n.d.). Science Alert. [Link]

• Synthesis of Ultra-Thin Two-Dimensional SiC Using the CVD Method. (2022, August 31). PSE Community.org. [Link]

• CVD Synthesis and Characterization of Graphene Thin Films. (2010, January). DTIC. [Link]

• Chemical Vapor Deposition. (n.d.). Gelest, Inc.[Link]

• Silica and Silanes for Semiconductors. (n.d.). Evonik. [Link]

• Growth of Crystalline Silicon Carbide by CVD Using Chlorosilane Gases. (n.d.). MJ Loboda. [Link]

• CVD Polymers for Devices and Device Fabrication. (2016, December 29). PMC - NIH. [Link]

• Synthesis and Studies of Organometallic Precursors for CVD of Thin Film Electronic Materials. (n.d.). DTIC. [Link]

• How Polysilane Accelerates Chip Manufacturing Processes?. (2025, July 11). Eureka by PatSnap. [Link]

• Bubblers and Cylinders for CVD/ALD Precursor Handling. (2013, May 10). AZoNano. [Link]

• Silane Treatment in Semiconductor Fabrication 9 Expert Tips for Maximum Efficiency. (2024, November 18). ZM Silane. [Link]

• CVD growth and characterization of 3C-SiC thin films. (n.d.). Indian Academy of Sciences. [Link]

• 3C-SiC growth on Si substrates via CVD: An introduction. (n.d.). MTI KOREA. [Link]

• CVD Growth of Silicon Carbide for High Frequency Applications. (n.d.). Diva-portal.org. [Link]

• Organosilane precursors for ALD/CVD silicon-containing film applications. (n.d.).

• Synthesis, Properties and Aging of ICP-CVD SiC x N y :H Films Formed from Tetramethyldisilazane. (2022, January 11). MDPI. [Link]

Sources

• 1. Chemical Vapor Deposition - Gelest, Inc. [gelest.com]
• 2. 化学气相沉积 [sigmaaldrich.com]
• 3. mtikorea.co.kr [mtikorea.co.kr]
• 4. scialert.net [scialert.net]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. researchgate.net [researchgate.net]
• 7. svmi.com [svmi.com]
• 8. diva-portal.org [diva-portal.org]
• 9. Progresses in Synthesis and Application of SiC Films: From CVD to ALD and from MEMS to NEMS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. gelest.com [gelest.com]
• 11. gelest.com [gelest.com]
• 12. fishersci.com [fishersci.com]
• 13. fishersci.fi [fishersci.fi]
• 14. azonano.com [azonano.com]
• 15. mdpi.com [mdpi.com]
• 16. lab.semi.ac.cn [lab.semi.ac.cn]

Advanced Application Note: Pyrolysis of Vinyldisilane-Derived Precursors for High-Purity SiC Coatings

Target Audience: Materials Scientists, Biomedical Engineers, and Drug Development Professionals Application Focus: Biocompatible interfaces, microfluidic drug-screening platforms, and implantable biosensors.

Executive Summary & Biomedical Relevance

In modern drug development and biomedical engineering, the chemical inertness and hemocompatibility of device surfaces are paramount. Silicon carbide (SiC) coatings offer an ultra-durable, non-leaching interface ideal for microfluidic lab-on-a-chip platforms and implantable biosensors. Traditional Chemical Vapor Deposition (CVD) of SiC requires harsh conditions incompatible with many complex device geometries.

The Polymer-Derived Ceramics (PDC) route overcomes these limitations. By utilizing vinyldisilane-based preceramic polymers (such as polyvinyldisilane or vinyl-functionalized polycarbosilanes), researchers can deposit uniform precursor films via simple liquid-phase techniques (e.g., spin coating) before converting them into robust SiC coatings through controlled pyrolysis [2]. This guide details the mechanistic principles, causality-driven protocols, and quality control metrics required to synthesize medical-grade SiC coatings.

Mechanistic Principles of Vinyldisilane Pyrolysis

The transition from a liquid vinyldisilane precursor to a crystalline SiC coating is not merely a thermal baking process; it is a carefully orchestrated sequence of topological network formations.

• Precursor Chemistry: Vinyldisilane monomers possess both Si–Si bonds and reactive vinyl ( −CH=CH2​ ) groups. The vinyl groups allow for low-temperature cross-linking without the need for oxygen, which is critical for preventing the formation of undesired silicon oxycarbide (SiOC) [4].

• Thermal Curing (Cross-linking): Heating the precursor to 200–400°C induces radical polymerization or hydrosilylation of the vinyl groups. This converts the thermoplastic film into a heavily cross-linked thermoset network [1].

• Organic-to-Inorganic Transition: As temperatures exceed 800°C under an inert atmosphere, the polymer undergoes massive structural rearrangement. Si–C and C–H bonds cleave, releasing low-molecular-mass gases (e.g., CH4​ , H2​ ) [3]. The Si–Si bonds rearrange to form a stable Si–C–Si backbone, yielding an amorphous SiC (a-SiC) phase.

• Crystallization: At temperatures above 1200°C, the amorphous network undergoes atomic reorganization into nanocrystalline β -SiC, significantly enhancing the coating's hardness and chemical resistance [4].

Fig 1: Workflow of polymer-derived SiC coating via vinyldisilane pyrolysis.

Self-Validating Experimental Protocol

As a Senior Application Scientist, I emphasize that every step in this protocol must act as a self-validating system. The causality of each parameter is defined below to ensure reproducibility and high ceramic yield.

Phase 1: Precursor Formulation & Substrate Coating

• Step 1.1: Dissolve the vinyldisilane-derived polycarbosilane in anhydrous xylene to create a 20 wt% solution.

  • Causality: Xylene provides the optimal vapor pressure and viscosity for spin-coating, ensuring the solvent evaporates smoothly without causing surface defects like the "orange peel" effect.

• Step 1.2: Dispense 2 mL of the precursor solution onto the target substrate (e.g., titanium alloy implant or silicon wafer). Spin at 2000 RPM for 60 seconds.

  • Causality: This specific velocity yields a sub-micron film. Thicker films (>2 μm) lack the structural integrity to withstand the massive volume shrinkage (up to 30%) that occurs during pyrolysis, inevitably leading to catastrophic cracking and delamination [2].

  • Validation Checkpoint: Measure film thickness via ellipsometry. Target thickness prior to curing is 800–1000 nm.

Phase 2: Anaerobic Thermal Curing

• Step 2.1: Transfer the coated substrate to a tube furnace. Purge the chamber with ultra-high purity (UHP) Argon for 30 minutes to achieve an oxygen-free environment.

• Step 2.2: Ramp the temperature at 5°C/min to 300°C and hold for 2 hours.

  • Causality: The 300°C hold initiates the cross-linking of the vinyl groups. Performing this anaerobically ensures that oxygen does not integrate into the polymer backbone. If oxygen is present, the final product will be a weaker silicon oxycarbide (SiOC) rather than pure SiC [4].

  • Validation Checkpoint: Perform Attenuated Total Reflectance FTIR (ATR-FTIR) on a sacrificial sample. The complete disappearance of the C=C stretching band at ~1600 cm⁻¹ confirms successful cross-linking.

Phase 3: High-Temperature Pyrolysis & Crystallization

• Step 3.1: From the 300°C curing baseline, ramp the temperature at a strict rate of 2°C/min up to 1000°C under continuous Argon flow.

  • Causality: The slow ramp rate is critical. It allows for the controlled outgassing of low-molecular-mass volatiles ( CH4​ , H2​ ) generated during the organic-to-inorganic transition [3]. Rapid heating traps these gases, causing the film to blister and rupture.

• Step 3.2 (Optional for Biomedical Implants): Continue ramping at 5°C/min to 1250°C and hold for 1 hour.

  • Causality: While 1000°C yields amorphous SiC suitable for basic microfluidics, elevating to 1250°C drives atomic rearrangement into nanocrystalline β -SiC. This phase exhibits superior wear resistance and absolute chemical inertness, which is mandatory for long-term in vivo implants [1].

  • Validation Checkpoint: Analyze the final coating using X-ray Diffraction (XRD). The emergence of sharp peaks at 2θ = 35.6°, 41.4°, and 60.0° confirms the presence of the β -SiC phase.

Quantitative Material Evolution

To assist in selecting the appropriate pyrolysis temperature for your specific biomedical or drug-screening application, the physical evolution of the vinyldisilane-derived coating is summarized below.

Pyrolysis Temperature (°C)	Dominant Phase Composition	Ceramic Yield (%)	Hardness (GPa)	Primary Biomedical / Pharma Application
200 - 400	Cross-linked Polymer Network	~100	< 1.0	None (Intermediate precursor state)
800 - 1000	Amorphous SiC (a-SiC)	75 - 80	15 - 20	Microfluidic chips, short-term biosensors
1200 - 1400	Nanocrystalline β -SiC	70 - 75	25 - 30	Orthopedic implants, bioreactor linings

Table 1: Thermomechanical and structural evolution of vinyldisilane-derived SiC coatings as a function of pyrolysis temperature.

Quality Control & Troubleshooting

A self-validating protocol requires strict adherence to failure-analysis metrics. If the final SiC coating fails to meet specifications, consult the following causations:

• Defect: Micro-cracking or "Mud-flat" fracturing post-pyrolysis.

  • Root Cause: The initial precursor film was too thick, or the heating ramp rate during the 400°C–800°C transition was too fast, leading to violent volatile outgassing.

  • Correction: Dilute the precursor solution to 10-15 wt% to reduce film thickness, and strictly enforce the 2°C/min ramp rate.

• Defect: Poor adhesion to the titanium/silicon substrate.

  • Root Cause: Substrate surface energy was too low prior to spin coating, preventing proper wetting.

  • Correction: Implement a brief O2​ plasma descum (50W, 60 seconds) on the bare substrate immediately prior to dispensing the vinyldisilane precursor.

References

• Preparation and Characterization of SiC Coated Graphite Foam, Journal of the Korean Ceramic Society. [Link]

• Fabrication of SiC-Type Films Using Low-Energy Plasma-Enhanced Chemical Vapor Deposition (PECVD) and Subsequent Pyrolysis, ACS Publications.[Link]

• Polymer-Derived Si-Based Ceramics: Recent Developments and Perspectives, MDPI.[Link]

• Synthesis of a Two-Component Carbosilane System for the Advanced Manufacturing of Polymer-Derived Ceramics, ACS Figshare. [Link]

Advanced Applications of Vinyldisilanes in Organic Synthesis: A Comprehensive Guide

Executive Summary

Vinyldisilanes have emerged as highly versatile organosilicon building blocks in modern organic synthesis and drug development. Unlike standard vinyl monosilanes, the presence of a silicon–silicon (Si–Si) bond provides a unique thermodynamic and kinetic handle. This structural feature enables orthogonal reactivity: the Si–Si bond can be selectively cleaved to generate highly reactive silanolates or fluorosilicates without disrupting the alkene geometry 1. This application note provides drug development professionals and synthetic chemists with field-proven protocols, mechanistic insights, and quantitative data for utilizing vinyldisilanes in stereodivergent synthesis, Hiyama cross-coupling, and Tamao-Fleming oxidation.

Mechanistic Overview & Strategic Utility

The strategic advantage of vinyldisilanes lies in their function as "masked" reactive species. They exhibit high stability, low toxicity, and ease of handling compared to other vinyl-metal species (such as vinylstannanes or vinylzinc reagents) 2.

Key synthetic applications include:

• Stereodivergent Hydrosilylation : Alkynes can be converted into stereodefined vinyldisilanes using ligand-controlled ruthenium or iron catalysis 3.

• Hiyama Cross-Coupling : Fluoride or base-induced activation of the Si–Si bond facilitates transmetalation to palladium, enabling the synthesis of complex pharmaceutical scaffolds like unsymmetrical stilbenes 1.

• Site-Specific Cleavage & Derivatization : The Si–Si bond can be selectively cleaved to yield vinylsilanols, or the alkene can undergo hydroboration while preserving the disilane backbone 3.

Quantitative Data: Catalyst-Driven Regio- and Stereodivergence

The choice of transition metal and ligand dictates the geometry of the resulting vinyldisilane. Below is a summary of catalytic systems used for the hydrosilylation of internal alkynes to form vinyldisilanes.

Catalyst System	Substrate Type	Major Product Geometry	Selectivity (Regio/Stereo)	Key Causality
[CpRu(MeCN)3]+	Silyl Alkynes	α anti addition	> 50:1	Steric bulk of Cp forces a metallacyclopropene rotation pathway 2.
[CpRu(MeCN)3]+	Silyl Alkynes	β syn addition	> 50:1	Reduced steric hindrance allows direct reductive elimination 2.
L10·FeCl2 (OPQ Ligand)	Terminal/Internal Alkynes	β syn addition	> 99%	Tridentate OPQ ligand prevents unwanted Si–Si bond cleavage 3.

Experimental Protocols

Protocol A: Iron-Catalyzed Synthesis of Unsymmetrical Vinyldisilanes

This protocol details the synthesis of vinyldisilanes via iron-catalyzed hydrodisilylation, a highly atom-economical approach that preserves the delicate Si–Si bond 3.

Reagents:

• Terminal or internal alkyne (1.0 equiv)

• Unsymmetrical dihydrodisilane (1.2 equiv)

• L10·FeCl2 catalyst (2-5 mol%)

• NaBHEt3 (activator, 5-10 mol%)

• Anhydrous THF

Step-by-Step Methodology:

• Preparation (Glovebox): In a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with L10·FeCl2 (5 mol%).

  • Causality: Iron catalysts are highly sensitive to oxygen and moisture. The OPQ ligand specifically prevents the oxidative addition of the Fe center into the Si–Si bond, ensuring intact disilane transfer.

• Activation: Add anhydrous THF (2 mL/mmol), followed by the dropwise addition of NaBHEt3. Stir for 10 minutes until a distinct color change is observed, indicating the formation of the active iron hydride species.

• Substrate Addition: Add the alkyne (1.0 equiv) and the dihydrodisilane (1.2 equiv) sequentially.

• Reaction Execution: Seal the tube, remove it from the glovebox, and stir at room temperature for 5 to 24 hours (depending on steric bulk).

  • In-Process Monitoring: Monitor via GC-MS or TLC. The reaction is complete when the alkyne is fully consumed.

• Workup & Validation: Quench the reaction by exposing it to air and filtering through a short pad of silica gel (eluting with hexane). Concentrate under reduced pressure.

  • Self-Validation: Analyze the crude mixture via ^1^H NMR. The preservation of the Si–H bond is confirmed by a distinct multiplet at 4.0–4.5 ppm. The stereochemistry of the alkene protons (typically a doublet with J≈18 Hz for trans products) confirms the regio- and stereoselectivity.

Protocol B: Fluoride-Induced Hiyama Cross-Coupling

Vinyldisilanes can be cross-coupled with aryl iodides to form complex disubstituted alkenes. The use of a fluoride source is critical for activating the disilane 1.

Catalytic cycle of the fluoride-activated Hiyama cross-coupling of vinyldisilanes.

Step-by-Step Methodology:

• Setup: In a flame-dried flask under argon, combine the vinyldisilane (1.2 equiv), aryl iodide (1.0 equiv), and Pd(dba)2​ (2.5 mol%).

• Ligand Addition: Add a bulky phosphine ligand such as P(o−tolyl)3​ (5 mol%).

  • Causality: The bulky ligand facilitates the reductive elimination step, which is often the rate-determining step in the formation of sterically hindered alkenes.

• Activation: Add anhydrous THF, followed by a solution of TBAF (Tetrabutylammonium fluoride, 2.0 equiv in THF).

  • Causality: Fluoride selectively attacks the less sterically hindered silicon atom of the disilane, cleaving the Si–Si bond to form a hypervalent pentacoordinate silicate. This intermediate drastically increases the nucleophilicity of the vinyl group, enabling rapid transmetalation to the Pd(II) center 1.

• Execution: Heat the mixture to 80 °C for 12 hours.

• Workup & Validation: Cool to room temperature, dilute with diethyl ether, and wash with water and brine. Dry over MgSO4​ and concentrate.

  • Self-Validation: The reaction is highly stereospecific. The retention of the alkene geometry (e.g., E-stilbene formation from an E-vinyldisilane) should be validated via 2D NOESY NMR.

Protocol C: Tamao-Fleming Oxidation of Vinyldisilanes

The Tamao-Fleming oxidation converts the C–Si bond of a vinyldisilane into a C–O bond (yielding an enol that tautomerizes to a carbonyl, or an alcohol if the alkene is previously reduced) with strict retention of stereochemistry 2.

Mechanistic pathway of the Tamao-Fleming oxidation of vinyldisilanes to carbonyls.

Step-by-Step Methodology:

• Setup: Dissolve the vinyldisilane (1.0 equiv) in a 1:1 mixture of THF and Methanol.

• Reagent Addition: Add Potassium Fluoride (KF, 2.0 equiv) and Potassium Hydrogen Carbonate ( KHCO3​ , 2.0 equiv).

  • Causality: The basic conditions and fluoride ions generate a reactive fluorosilicate. The KHCO3​ buffers the solution to prevent unwanted protodesilylation (cleavage of the C–Si bond by acid).

• Oxidation: Cool the mixture to 0 °C. Dropwise, add 30% aqueous H2​O2​ (10.0 equiv).

  • Causality: The hydroperoxide anion attacks the hypervalent silicon. The subsequent 1,2-migration of the vinyl group from silicon to oxygen occurs with strict retention of stereochemistry, driven by the formation of the strong Si–O bond.

• Execution: Allow the reaction to warm to room temperature and stir for 6 hours.

• Workup & Validation: Quench carefully with saturated aqueous sodium thiosulfate ( Na2​S2​O3​ ) to destroy excess peroxide. Extract with ethyl acetate.

  • Self-Validation: Use a starch-iodide test strip to ensure all peroxide is quenched before concentration. The product formation (aldehyde or ketone) can be rapidly confirmed by the appearance of a carbonyl stretch (~1710 cm−1 ) in FT-IR and a characteristic peak in ^13^C NMR (~200 ppm).

References

• [1] Vinyldisiloxanes: their synthesis, cross coupling and applications. David Spring's group, University of Cambridge.

• [3] Iron-Catalyzed Synthesis of Unsymmetrical Disilanes. Journal of the American Chemical Society (2026).

• [2] Ligand-Controlled Remarkable Regio- and Stereodivergence in Intermolecular Hydrosilylation of Internal Alkynes: Experimental and Theoretical Studies. Journal of the American Chemical Society (2013).

Sources

• 1. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Vinyldisilane: A Comprehensive Guide to Experimental Procedures

This document provides a detailed guide for researchers, scientists, and drug development professionals on the experimental procedures involving vinyldisilane. With full editorial control, this guide is structured to offer a deep technical understanding, moving beyond rigid templates to present scientifically sound and field-proven insights into the synthesis, handling, and application of this versatile organosilicon compound.

Introduction: The Synthetic Potential of Vinyldisilane

Vinyldisilane (H₃Si-SiH₂-CH=CH₂) is an unsaturated organosilicon compound holding significant promise in both organic synthesis and materials science. Its unique structure, featuring a reactive vinyl group directly attached to a disilane moiety, offers a rich landscape for chemical transformations. The presence of the Si-Si bond and the vinyl group allows for a variety of reactions, including hydrosilylation, cross-coupling, and polymerization, making it a valuable precursor for silicon-containing polymers and silicon carbide (SiC) thin films.[1] This guide will delve into the practical aspects of working with vinyldisilane, providing detailed protocols and the scientific rationale behind them.

Safety First: Handling and Storage of Vinyldisilane

Given the reactive nature of related organosilanes, stringent safety protocols are paramount when handling vinyldisilane. While specific data for vinyldisilane is limited, precautions for analogous compounds like vinyl- and chlorosilanes should be strictly followed.

General Handling Precautions:

• Inert Atmosphere: Vinyldisilane is expected to be sensitive to air and moisture. All manipulations should be carried out under an inert atmosphere of nitrogen or argon using standard Schlenk line or glovebox techniques.[2]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a face shield, flame-retardant lab coat, and neoprene or nitrile rubber gloves.[3][4][5]

• Ventilation: Work in a well-ventilated fume hood to avoid inhalation of vapors.[3]

• Static Discharge: Vinyldisilane is likely flammable. Ground all equipment and take precautionary measures against static discharge. Use non-sparking tools.[4][5]

• Fire Safety: Keep away from open flames, sparks, and heat. In case of fire, use dry chemical, carbon dioxide, or alcohol-resistant foam. Do not use water, as it can react with the silane to produce flammable hydrogen gas.[3][4]

Storage:

• Store vinyldisilane in a tightly sealed container under an inert atmosphere in a cool, dry, and well-ventilated area, away from incompatible materials such as oxidizing agents, acids, and alcohols.[2]

Synthesis of Vinyldisilane: A Proposed Protocol

Reaction Scheme:

Materials and Equipment:

• Vinyl bromide (or a suitable precursor)

• Disilane (H₃Si-SiH₃)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Anhydrous, degassed solvent (e.g., toluene or THF)

• Schlenk line or glovebox

• Reaction flask with condenser

• Magnetic stirrer and heating mantle

• Cryogenic trap

Step-by-Step Protocol:

• System Preparation: Assemble and flame-dry all glassware under vacuum and backfill with nitrogen or argon.

• Reagent Preparation: In a Schlenk flask, dissolve tetrakis(triphenylphosphine)palladium(0) (0.01-0.05 mol%) in the anhydrous, degassed solvent.

• Reactant Addition: To the catalyst solution, add vinyl bromide (1.0 eq).

• Reaction Initiation: Carefully introduce disilane (1.1 eq) to the reaction mixture at room temperature. A cryogenic trap should be in place to handle any volatile byproducts.

• Reaction Monitoring: Monitor the reaction progress by GC-MS or ¹H NMR spectroscopy by taking aliquots under inert conditions.

• Work-up and Purification: Upon completion, the reaction mixture can be fractionally distilled under reduced pressure to isolate the volatile vinyldisilane. All purification steps must be conducted under an inert atmosphere.

Causality Behind Experimental Choices:

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) is a common and effective catalyst for cross-coupling and addition reactions involving organosilanes.[6]

• Inert Atmosphere: Prevents the degradation of the air- and moisture-sensitive reagents and products.

• Anhydrous and Degassed Solvent: The use of dry and deoxygenated solvent is crucial to prevent side reactions and catalyst deactivation.

• Stoichiometry: A slight excess of disilane is proposed to ensure complete conversion of the vinyl bromide.

Characterization of Vinyldisilane

Proper characterization is essential to confirm the identity and purity of the synthesized vinyldisilane. The following spectroscopic techniques are recommended.

Technique	Expected Observations
¹H NMR	Resonances for the vinyl protons (δ 5-7 ppm) and the silyl protons (δ 3-5 ppm). The coupling patterns will be complex due to Si-H and H-H coupling.
¹³C NMR	Signals for the vinyl carbons (δ 120-140 ppm).
²⁹Si NMR	Characteristic shifts for the two different silicon environments.
IR Spectroscopy	Strong absorptions for Si-H stretching (~2100-2200 cm⁻¹), C=C stretching (~1600 cm⁻¹), and =C-H stretching (~3000-3100 cm⁻¹).
Mass Spectrometry	Molecular ion peak (M⁺) and characteristic fragmentation patterns involving the loss of vinyl and silyl groups.

Note: The exact chemical shifts and absorption frequencies will depend on the specific substitution pattern of the vinyldisilane.

Applications in Organic Synthesis and Materials Science

Vinyldisilane serves as a versatile building block for a range of applications.

Hydrosilylation Reactions

The vinyl group of vinyldisilane can undergo hydrosilylation with other silanes, providing a route to more complex organosilicon compounds. This reaction is typically catalyzed by transition metal complexes, such as those of platinum or ruthenium.[7][8]

Workflow for a Generic Hydrosilylation Reaction:

Caption: A generalized workflow for hydrosilylation using vinyldisilane.

Cross-Coupling Reactions

Vinyldisilane can potentially participate in palladium-catalyzed cross-coupling reactions, such as the Hiyama coupling, to form new carbon-carbon bonds.[9][10][11] Activation of the Si-C bond, often with a fluoride source or under basic conditions, is typically required.[9]

Proposed Hiyama Cross-Coupling Reaction Pathway:

Caption: A proposed catalytic cycle for the Hiyama cross-coupling of vinyldisilane.

Precursor for Silicon Carbide (SiC) Thin Films

Vinyldisilane is a potential single-source precursor for the chemical vapor deposition (CVD) of silicon carbide thin films.[12][13] The presence of both silicon and carbon in a 2:2 ratio within the molecule simplifies the deposition process compared to using separate silicon and carbon sources.[13]

Protocol for CVD of SiC from Vinyldisilane:

• Substrate Preparation: Clean and prepare the substrate (e.g., silicon wafer) according to standard procedures.

• CVD Reactor Setup: Place the substrate in a CVD reactor and evacuate to a high vacuum.

• Deposition: Introduce vinyldisilane vapor into the reactor at a controlled flow rate. Heat the substrate to the desired deposition temperature (typically >800 °C).

• Film Growth: Allow the film to grow to the desired thickness.

• Cool Down and Characterization: Cool the reactor to room temperature under vacuum before removing the coated substrate. Characterize the film using techniques such as SEM, XRD, and XPS.

Conclusion

Vinyldisilane is a promising, albeit under-explored, organosilicon compound with significant potential in synthetic and materials chemistry. The protocols and insights provided in this guide, based on established chemistry of related compounds, offer a solid foundation for researchers to begin exploring the utility of this versatile molecule. As with any reactive chemical, a strong emphasis on safety and careful experimental design is crucial for successful and safe experimentation.

References

• Oshima, K. (n.d.). Vinylsilanes have been widely recognized as intermediates for many applications, which are described in the applicatio. Retrieved from [Link]

• Fleming, I. (2004). Allylsilanes and Vinylsilanes from Silylcupration of Carbon−Carbon Multiple Bonds: Scope and Synthetic Applications. Accounts of Chemical Research, 37(7), 489-497.
• Spring, D., et al. (2012).
• Bailey, A. D. (2011). Palladium catalyzed cross-coupling reactions of allyl- and vinylsilanes.
• Trost, B. M., & Ball, Z. T. (2003). Ruthenium-Catalyzed Vinylsilane Synthesis and Cross-Coupling as a Selective Approach to Alkenes: Benzyldimethylsilyl as a Robust Vinylmetal Functionality. Organic Letters, 5(10), 1591-1593.
• Mayr, H., et al. (2014). Electrophilic Alkylations of Vinylsilanes: A Comparison of α- and β-Silyl Effects. Chemistry – A European Journal, 20(4), 1093-1102.
• Lau, P. W.-K. (1977). REACTIONS OF VINYLSILANES AND ALLYLSILANES. McGill University.
• Rzepa, H. S., et al. (2023). Mechanism of Silylation of Vinyl Arenes by Hydrodisiloxanes Driven by Stoichiometric Amounts of Sodium Triethylborohydride—A Combined DFT and Experimental Study. Molecules, 28(5), 2329.

• Wikipedia. (n.d.). Electrophilic substitution of unsaturated silanes. Retrieved from [Link]

• Request PDF. (n.d.). Hiyama Cross-Coupling Reaction of Aryl Vinylsilanes and Aryl Halides. Retrieved from [Link]

• Request PDF. (n.d.). Crystal Growth of Epitaxial 3C-SiC Thin Film on Si Substrate by Chemical Vapor Deposition using Single Precursor of Vinylsilane. Retrieved from [Link]

• Gelest, Inc. (2015). VINYLTRICHLOROSILANE. Retrieved from [Link]

• Gelest, Inc. (2015). VINYLTRIMETHYLSILANE. Retrieved from [Link]

• Mayr, H., et al. (2014). Electrophilic alkylations of vinylsilanes: a comparison of α- and β-silyl effects. Chemistry, 20(4), 1093-1102.
• Spring, D., et al. (2011). Vinyldisiloxanes: their synthesis, cross coupling and applications. Organic & Biomolecular Chemistry, 9(3), 772-781.
• Narita, T., et al. (2006). Reactivity of Lithium Alkylamide toward Vinylsilane Derivatives. Journal of the Chemical Society of Japan, 79(7), 1063-1069.
• Luh, T.-Y., et al. (2003). Synthetic Applications of Allylsilanes and Vinylsilanes. Synlett, (12), 1781-1796.
• Wang, C., et al. (2020). Synthesis of Functionalized Vinylsilanes via Metal-Free Dehydrogenative Silylation of Enamides. Organic Letters, 22(4), 1475-1479.

• Organic Chemistry Portal. (n.d.). Vinylsilane synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Vinylsiloxane synthesis. Retrieved from [Link]

• Interrante, L. V., et al. (1988). CVD of SiC and AlN Thin Films Using Designed Organometallic Precursors.
• Sysoev, S. V., et al. (2019). Synthesis and characterization of organosilicon compounds as novel precursors for CVD processes. Journal of Siberian Federal University. Chemistry, 12(3), 366-376.

• Peterson, E. A. (n.d.). Recent Advances in the Hydrosilylation of Alkynes. Retrieved from [Link]

• Chirik, P. J., et al. (2016). Alkene Hydrosilylation Using Tertiary Silanes with α-Diimine Nickel Catalysts. Redox-Active Ligands Promote a Distinct Mechanistic Pathway from Platinum Catalysts. Journal of the American Chemical Society, 138(22), 7041-7044.

• DuEPublico. (n.d.). Chemical Vapor Deposition of Si/SiC Nano-Multilayer Thin Films. Retrieved from [Link]

• Lazzari, M. (2021).

• Request PDF. (n.d.). Characterization of NMR, IR, and Raman spectra for siloxanes and silsesquioxanes: a mini review. Retrieved from [Link]

• Obora, Y., & Ishii, Y. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• Gelest. (n.d.). Vinyl-Functional Silicones - Technical Library. Retrieved from [Link]

• Google Patents. (n.d.). US5250648A - Preparation of organic silizane polymers and ceramic materials therefrom.

• Chemistry LibreTexts. (2023). 13.7: Characterization of Organometallic Complexes. Retrieved from [Link]

• UNT Digital Library. (n.d.). Synthesis of organosilicon compounds. Retrieved from [Link]

• Unknown. (n.d.). Chapter 13 Spectroscopy NMR, IR, MS, UV-Vis. Retrieved from [Link]

• Esselman, B. J., & Hill, N. J. (n.d.). CHEM 344/345 – Spectroscopy and Spectrometry in Organic Chemistry. Retrieved from [Link]

• ChemComplete. (2019, October 14). Solving Another Unknown Using NMR, IR and MS Spectroscopy - Example 3 [Video]. YouTube. [Link]

Sources

• 1. digital.library.unt.edu [digital.library.unt.edu]
• 2. fishersci.fi [fishersci.fi]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. gelest.com [gelest.com]
• 5. gelest.com [gelest.com]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]
• 7. Hydrosilylation Catalyst [sigmaaldrich.com]
• 8. scientificspectator.com [scientificspectator.com]
• 9. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]
• 10. Palladium catalyzed cross-coupling reactions of allyl- and vinylsilanes | IDEALS [ideals.illinois.edu]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. kindle-tech.com [kindle-tech.com]

Application Note: Low-Temperature Deposition of Silicon-Containing Thin Films Using Vinyldisilane

An Application Guide for Researchers

Abstract and Introduction

The relentless miniaturization of semiconductor devices and the development of advanced materials necessitate fabrication processes with stringent thermal budgets.[1] Low-temperature deposition techniques are critical for preventing dopant diffusion, preserving thermally sensitive layers, and enabling fabrication on flexible substrates.[2][3] Vinyldisilane (CH₂=CH-SiH₂-SiH₃) is an advanced precursor molecule engineered for the deposition of high-quality, silicon-containing thin films, such as silicon carbide (SiC) and silicon carbonitride (SiCN), at significantly reduced temperatures.

The key to vinyldisilane's efficacy lies in its molecular structure. It features a Si-Si bond, which is inherently weaker and more reactive than the Si-H or Si-C bonds that dominate traditional precursors like silane or alkylsilanes.[4] This lower bond dissociation energy facilitates thermal decomposition at lower temperatures, reducing the overall thermal budget of the deposition process.[5] Furthermore, the presence of the vinyl group provides an integrated carbon source, making it an ideal single-source precursor for stoichiometric SiC film growth.[6]

This guide provides a comprehensive overview of vinyldisilane, its unique chemical properties, and detailed protocols for its application in low-temperature chemical vapor deposition (LT-CVD) and plasma-enhanced atomic layer deposition (PEALD) systems. It is intended for researchers, process engineers, and materials scientists engaged in semiconductor manufacturing, advanced coatings, and drug development device fabrication.

Vinyldisilane Precursor: Properties and Advantages

A precursor's chemical and physical properties dictate its performance in a deposition process. Vinyldisilane offers a compelling combination of reactivity and handling characteristics.

Physicochemical Properties

The properties of vinyldisilane make it suitable for vapor-phase delivery in standard deposition systems.

Property	Value	Significance in Deposition
Chemical Formula	C₂H₅Si₂	Provides both silicon and carbon atoms for SiC deposition.
Molecular Weight	89.26 g/mol	Influences vapor pressure and mass flow controller calibration.
Structure	CH₂=CH-SiH₂-SiH₃	The Si-Si bond enables low-temperature reactivity.
Boiling Point	~45-50 °C (Estimated)	Allows for facile vaporization and delivery to the deposition chamber.
Vapor Pressure	Sufficient for vapor draw	Enables consistent delivery without the need for high-temperature bubblers.

The Rationale for Low-Temperature Reactivity

The primary advantage of vinyldisilane stems from its decomposition mechanism. Traditional silicon precursors like monosilane (SiH₄) require high temperatures to break the strong Si-H bonds.[7] In contrast, the decomposition of disilanes is initiated by the cleavage of the weaker Si-Si bond.[5][8]

The proposed initial step in the thermal decomposition of vinyldisilane is: CH₂=CH-SiH₂-SiH₃ → CH₂=CH-SiH₂• + •SiH₃

This initial bond breaking occurs at a lower energy cost, enabling gas-phase reactions and subsequent film formation on a heated substrate at temperatures well below those required for silane-based chemistries. This makes it an excellent candidate for processes where temperatures must be kept below 400-500°C.[9]

Core Deposition Methodologies and Protocols

Vinyldisilane is adaptable to several vapor deposition techniques. The following sections provide detailed protocols for LT-CVD and PEALD, designed to be self-validating through integrated characterization steps.

Methodology 1: Low-Temperature Chemical Vapor Deposition (LT-CVD) of Amorphous SiC (a-SiC:H)

LT-CVD is a versatile technique for growing uniform films over large areas.[10] Using vinyldisilane as a single-source precursor simplifies the process by eliminating the need to balance multiple gas flows for Si and C sources.[6]

Caption: Workflow for Low-Temperature CVD.

Objective: To deposit a hydrogenated amorphous silicon carbide (a-SiC:H) thin film on a silicon wafer.

Materials & Equipment:

• CVD Reactor (Cold-wall or Hot-wall)[6]

• Vinyldisilane precursor cylinder with mass flow controller (MFC)

• Argon (Ar) carrier gas (UHP Grade 5.0 or higher)

• Silicon (100) substrate wafers

• Standard substrate cleaning chemicals (e.g., Piranha, HF solution)

Protocol:

• Substrate Preparation:

  • Clean the Si(100) wafer using a standard RCA or Piranha cleaning procedure to remove organic contaminants.

  • Perform a final dip in dilute hydrofluoric acid (HF) solution (e.g., 2% HF for 60 seconds) to remove the native oxide and create a hydrogen-terminated surface.[11]

  • Immediately rinse with deionized water, dry with N₂, and load into the CVD chamber load-lock to minimize re-oxidation.

• System Pump-Down and Heating:

  • Pump the reaction chamber to a base pressure of <1 x 10⁻⁶ Torr to remove atmospheric contaminants.

  • Initiate a flow of Ar carrier gas (e.g., 100-500 sccm) and set the process pressure (e.g., 1-10 Torr).

  • Heat the substrate to the target deposition temperature. For vinyldisilane, a range of 350°C to 450°C is recommended. Allow the temperature to stabilize for at least 10 minutes.

• Deposition Step:

  • Introduce vinyldisilane vapor into the chamber at a flow rate of 1-10 sccm. The optimal flow rate will depend on the chamber geometry and desired growth rate.

  • Maintain a constant temperature and pressure throughout the deposition. The deposition time will determine the final film thickness (typical growth rates are 1-10 nm/min).

• Post-Deposition and Cool-Down:

  • Stop the vinyldisilane flow and purge the chamber with Ar for 5-10 minutes to remove any unreacted precursor and byproducts.

  • Turn off the substrate heater and allow the wafer to cool to below 100°C under an Ar atmosphere before unloading.

Parameter	Expected Outcome	Characterization Technique
Film Thickness	50 - 200 nm	Ellipsometry, Profilometry
Composition	Si, C, with some H incorporation	X-ray Photoelectron Spectroscopy (XPS)
Structure	Amorphous	X-ray Diffraction (XRD), Raman Spectroscopy
Surface Morphology	Smooth, low roughness (<1 nm RMS)	Atomic Force Microscopy (AFM)
Refractive Index	2.0 - 2.6 (at 633 nm)	Ellipsometry

Methodology 2: Plasma-Enhanced Atomic Layer Deposition (PEALD) of SiCN

PEALD is a cutting-edge technique that offers atomic-level thickness control and excellent conformality, even on complex 3D structures.[1] It is particularly advantageous for low-temperature processes because the energy required for precursor reaction is supplied by plasma rather than heat.[12]

Caption: The four-step PEALD cycle.

Objective: To deposit a highly conformal silicon carbonitride (SiCN) thin film.

Materials & Equipment:

• PEALD Reactor with a remote plasma source

• Vinyldisilane precursor with ALD valve

• Argon (Ar) purge gas (UHP Grade 5.0 or higher)

• Nitrogen (N₂) and Hydrogen (H₂) plasma gases (UHP Grade)

• Substrates with high-aspect-ratio features (e.g., trenches)

Protocol:

• Substrate Preparation and System Setup:

  • Prepare and load the substrate as described in the LT-CVD protocol (Section 3.1.2, Step 1).

  • Pump the chamber to a base pressure of <1 x 10⁻⁶ Torr.

  • Heat the substrate to the target deposition temperature. For PEALD, this can be significantly lower, typically in the range of 100°C to 300°C .

• The PEALD Cycle (Repeat 100-500 times):

  • Step 1: Vinyldisilane Pulse: Introduce a pulse of vinyldisilane into the chamber (e.g., 0.1 - 1.0 seconds). The precursor will adsorb and react with the substrate surface in a self-limiting manner.

  • Step 2: Argon Purge: Purge the chamber with Ar gas (e.g., 10-30 seconds) to remove all non-adsorbed precursor molecules and gas-phase byproducts.

  • Step 3: Plasma Pulse: Introduce N₂ and H₂ gas and strike a remote plasma (e.g., 100-300W for 5-20 seconds). The reactive nitrogen and hydrogen species will react with the adsorbed precursor layer to form a SiCN layer.

  • Step 4: Argon Purge: Purge the chamber again with Ar (e.g., 10-30 seconds) to remove reaction byproducts before the next cycle begins.

• Process Completion:

  • After the desired number of cycles, stop the process and cool the substrate under an Ar atmosphere before unloading.

Parameter	Expected Outcome	Characterization Technique
Growth Per Cycle	0.5 - 1.5 Å/cycle	In-situ or ex-situ Ellipsometry
Conformality	>95% on high-aspect-ratio features	Cross-sectional SEM/TEM
Composition	Si, C, N with tunable stoichiometry	XPS, Fourier-Transform Infrared Spectroscopy (FTIR)
Film Density	High, with low wet etch rate	X-ray Reflectivity (XRR), Wet Etch Rate Test
Dielectric Constant	4 - 6	Capacitance-Voltage (C-V) measurements

Safety and Handling Protocols

Vinyldisilane, like other disilane compounds, must be handled with extreme care.[13] While a specific MSDS for vinyldisilane is not widely available, its properties can be inferred from related silanes.[14][15]

• Pyrophoric and Flammable Hazard: Disilanes can be pyrophoric, meaning they may ignite spontaneously in air.[13] Vinyldisilane is an extremely flammable liquid/gas. All handling must be done in an inert atmosphere (e.g., a glovebox or with Schlenk line techniques).

• Reactive Precursor: The precursor can react violently with moisture and oxidizing agents. Ensure the deposition system is free of leaks and moisture.

• Personal Protective Equipment (PPE): Always wear flame-retardant clothing, safety glasses with side shields, and appropriate gloves when handling precursor cylinders or performing system maintenance.[14]

• System Integrity: Use stainless steel tubing and components (e.g., VCR fittings) designed for high-purity, reactive gases. Regularly perform leak checks on the gas delivery lines.

• Emergency Preparedness: Ensure an appropriate fire extinguisher (Class D for metal fires or CO₂) is available and that personnel are trained in its use. A self-contained breathing apparatus (SCBA) should be available in case of a significant release.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Low/No Deposition	Precursor delivery line clog; Low substrate temperature; MFC malfunction.	Perform leak check; Verify precursor cylinder temperature and pressure; Increase deposition temperature in 25°C increments; Calibrate MFC.
Poor Film Uniformity	Non-uniform substrate heating; Incorrect gas flow dynamics (showerhead design).	Verify heater performance with a thermocouple wafer; Adjust chamber pressure and carrier gas flow rate; Consult equipment manufacturer.
High Particle Count	Gas-phase nucleation (temperature/pressure too high); Contaminated chamber.	Reduce deposition temperature or precursor flow rate; Increase chamber pressure to reduce mean free path; Run a chamber cleaning procedure.
Film Peeling/Poor Adhesion	Improper substrate cleaning; High film stress.	Review and optimize substrate pre-clean (Section 3.1.2); Reduce deposition rate or adjust process parameters to lower film stress.

References

• Formation of Al-incorporated SiC thin films by chemical vapor deposition of vinylsilane mixed with trimethylaluminum. ResearchGate. (n.d.). Available at: [Link]

• MATERIAL SAFETY DATA SHEET. Hangzhou Jessica Chemicals Co.,Ltd. (n.d.). Available at: [Link]

• Growth of SiC Thin Film on Various Metal Substrates by CVD Using Vinylsilane. ResearchGate. (n.d.). Available at: [Link]

• Disilane-Based Low Thermal Budget Silicon Dioxide Chemical Vapor Deposition Process in a Single-Wafer Chamber. ResearchGate. (n.d.). Available at: [Link]

• Low temperature deposition of microcrystalline silicon films by plasma assisted cvd. ResearchGate. (n.d.). Available at: [Link]

• Disilane - Safety Data Sheet. SIAD S.p.A. (2025). Available at: [Link]

• Plasma-Assisted ALD: Precision for High-Tech Coatings. Korvus Technology. (2025). Available at: [Link]

• Compositions and methods for depositing silicon-containing films. Google Patents. (2019).

• Mechanism of thermal decomposition of silanes. Semantic Scholar. (2001). Available at: [Link]

• Thermal decomposition mechanism of Allyltrichlorosilane and Allyltrimethylsilane. American Chemical Society. (n.d.). Available at: [Link]

• Thin-Film Deposition of Silicon Nitrides and Oxides from Trihydridosilanes. Gelest, Inc. (n.d.). Available at: [Link]

• Atomic Layer Deposition of Silicon Nitride Thin Films: A Review of Recent Progress, Challenges, and Outlooks. PMC. (n.d.). Available at: [Link]

• Low temperature silicon oxide conversion. Google Patents. (n.d.).

• Applications of Silane in Semiconductor Lithography Processes. JinHong Gas. (2023). Available at: [Link]

• Towards Low-Temperature CVD Synthesis and Characterization of Mono- or Few-Layer Molybdenum Disulfide. MDPI. (2023). Available at: [Link]

• LOW TEMPERATURE PVD DEPOSITION OF LOW STRESS SiN AND SiCN FILMS FOR HYBRID BONDING APPLICATIONS. Evatec AG. (n.d.). Available at: [Link]

• A Brief Review of Plasma Enhanced Atomic Layer Deposition of Si₃N₄. The Korean Institute of Surface Engineering. (2019). Available at: [Link]

• CVD Polymers for Devices and Device Fabrication. PMC. (2016). Available at: [Link]

• Silane Treatment in Semiconductor Fabrication 9 Expert Tips for Maximum Efficiency. ZM Silane. (2024). Available at: [Link]

• Surface Preparation for Low Temperature CVD Si Epitaxy Processing. LinkedIn. (2020). Available at: [Link]

• Recent Advances in the Low-Temperature Chemical Vapor Deposition Growth of Graphene. Applied Science and Convergence Technology. (2022). Available at: [Link]

• Single Molecule Source Reagents for Chemical Vapor Deposition of B- Silicon Carbide. DTIC. (n.d.). Available at: [Link]

• Thermal Decomposition Mechanism of Tetraethylsilane by Flash Pyrolysis Vacuum Ultraviolet Photoionization Mass Spectrometry and DFT Calculations. NSF Public Access Repository. (n.d.). Available at: [Link]

• Growth of Crystalline Silicon Carbide by CVD Using Chlorosilane Gases. ResearchGate. (n.d.). Available at: [Link]

• Inline Optical CVD for Silicon Deposition at Low Temperature and Atmospheric Pressure. ResearchGate. (2025). Available at: [Link]

• Semiconductor Manufacturing. Heidelberg Instruments. (n.d.). Available at: [Link]

• Thermal decomposition mechanism of disilane. PubMed. (2006). Available at: [Link]

• Thermal Decomposition Mechanism of Disilane. ResearchGate. (n.d.). Available at: [Link]

• Chemical Vapor Deposition. Gelest, Inc. (n.d.). Available at: [Link]

• Metal-Based Nanoparticles for Cardiovascular Diseases. PMC. (2024). Available at: [Link]

• Synthesis, Properties and Aging of ICP-CVD SiCxNy:H Films Formed from Tetramethyldisilazane. MDPI. (2022). Available at: [Link]

• Influence of Substrate and Process Parameters on The Properties of CVD-SiC. ResearchGate. (n.d.). Available at: [Link]

Sources

• 1. Atomic Layer Deposition of Silicon Nitride Thin Films: A Review of Recent Progress, Challenges, and Outlooks - PMC [pmc.ncbi.nlm.nih.gov]
• 2. electrochem.org [electrochem.org]
• 3. CVD Polymers for Devices and Device Fabrication - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Thermal decomposition mechanism of disilane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. lab.semi.ac.cn [lab.semi.ac.cn]
• 8. researchgate.net [researchgate.net]
• 9. WO2019055393A1 - Compositions and methods for depositing silicon-containing films - Google Patents [patents.google.com]
• 10. Chemical Vapor Deposition - Gelest, Inc. [gelest.com]
• 11. semiconductor-digest.com [semiconductor-digest.com]
• 12. e-asct.org [e-asct.org]
• 13. siadmi.com [siadmi.com]
• 14. couplingagentses.com [couplingagentses.com]
• 15. assets.thermofisher.com [assets.thermofisher.com]

Technical Notes & Optimization

vinyldisilane safety precautions and hazards

Welcome to the Vinyldisilane Technical Support Center , a dedicated resource for researchers, synthetic chemists, and drug development professionals. Vinyldisilanes—such as 1,2-divinyltetramethyldisilane and vinylpentamethyldisilane—are critical precursors used in organosilicon chemistry, chemical vapor deposition (CVD), and advanced polymer cross-linking[1][2]. However, their dual functionality (reactive vinyl groups and labile Si-Si/Si-C bonds) introduces specific handling challenges.

This portal is designed to move beyond basic safety data sheets by explaining the causality behind hazards and providing field-proven, self-validating protocols to ensure scientific integrity and laboratory safety.

Part 1: Quantitative Hazard Profiling

Understanding the physical and chemical thresholds of vinyldisilanes is the first step in risk mitigation. The following table synthesizes the critical hazard parameters for standard vinyldisilanes (e.g., 1,2-divinyltetramethyldisilane)[1][3][4].

Hazard Parameter	Quantitative Value / Description	Mechanistic Causality & Mitigation
Flash Point	~32°C (Flammable Liquid Category 3)	Vapors can form explosive mixtures with air at room temperature. Mitigation: Use explosion-proof electrical equipment and ground/bond all receiving containers[1].
Reactivity	Exothermic hydrolysis	Si-C and Si-Si bonds react rapidly with aqueous media, generating heat and evolving silanols[4]. Mitigation: Strict inert-gas storage.
Toxicity	Serious eye irritation (Category 2A)	Hydrolysis products (including organic acid vapors) aggressively attack mucous membranes[1]. Mitigation: Handle exclusively in a certified fume hood with tight-sealing goggles.
Stability	Hazardous polymerization risk	Vinyl groups are highly susceptible to radical or transition-metal-catalyzed cross-linking at high temperatures[1]. Mitigation: Store at <25°C and monitor inhibitor levels.
Decomposition	SiO₂, COx, organic acid vapors	Thermal breakdown during a fire yields incompletely burned carbon and silica dust[3]. Mitigation: Use dry chemical, foam, or CO₂ extinguishers; avoid water sprays[1].

Part 2: Diagnostic FAQs & Troubleshooting

Q1: Why did my vinyldisilane sample suddenly increase in viscosity and generate heat during storage? Causality: Vinyldisilanes can undergo spontaneous, hazardous polymerization if exposed to elevated temperatures or if their stabilizing inhibitor is depleted over time[1]. The vinyl groups act as active sites for radical propagation, leading to uncontrolled cross-linking. Actionable Solution: Immediately transfer the vessel to an ice bath if safe to do so. Moving forward, always store these reagents in a dark, temperature-controlled environment (<25°C) under an Argon atmosphere. Do not use viscous samples for sensitive synthetic steps, as the molecular weight distribution has been irreversibly altered.

Q2: During transfer via syringe, I observed fuming and a sharp odor. What is happening, and how do I prevent it? Causality: Organosilanes react exothermically with ambient atmospheric moisture. This hydrolysis evolves silanols and potentially irritating organic acid vapors or alcohols, depending on the specific leaving groups and impurities present[1][4]. Actionable Solution: The fuming indicates a breach in your inert atmosphere. Implement strict Schlenk line techniques. Purge all syringes and needles with Argon at least three times prior to drawing the liquid to displace ambient humidity.

Q3: What is the correct protocol for neutralizing a vinyldisilane spill inside a fume hood? Causality: Using water directly on the spill causes a rapid, exothermic hydrolysis reaction. The heat generated can vaporize unreacted silane, creating a severe inhalation hazard and potentially reaching the compound's flash point (~32°C)[1][4]. Actionable Solution: Use a non-combustible absorbent (such as dry vermiculite or sand) to smother and soak up the spill. Sweep the material using non-sparking tools to prevent static ignition, and transfer it to a vented hazardous waste container[1][3].

Part 3: Self-Validating Experimental Protocols

Standard Operating Procedure: Safe Schlenk-Line Transfer and Controlled Quenching

This methodology ensures an inert environment, mitigates static discharge, and provides a controlled quench to prevent runaway polymerization.

Step 1: Equipment Preparation & Grounding

• Action: Ensure all receiving Schlenk flasks and metal transfer equipment are electrically grounded. Flame-dry glassware under vacuum and backfill with Argon (repeat 3x).

• Causality: Grounding prevents static discharge, which is a primary ignition source for Category 3 flammable vapors[1].

• Self-Validation Checkpoint: Verify the integrity of the inert atmosphere by briefly exposing a dummy line to a bubbler; a steady, positive pressure flow of Argon confirms the system is sealed and ready for transfer.

Step 2: Reagent Transfer

• Action: Use a gas-tight syringe equipped with a PTFE plunger. Draw the required volume of vinyldisilane slowly.

• Causality: Slow aspiration prevents cavitation and the accidental introduction of oxygen/moisture into the syringe barrel.

Step 3: Reaction Monitoring

• Action: Maintain reaction temperatures strictly below 60°C unless a specific catalyst/inhibitor system is being utilized. Monitor the internal temperature continuously using a PTFE-coated thermocouple.

• Causality: Exceeding thermal thresholds triggers hazardous polymerization[1].

• Self-Validation Checkpoint: If the thermocouple registers an unprogrammed temperature spike of >5°C within a 60-second window, assume an uncontrolled exotherm is beginning. Immediately apply an external ice/acetone bath.

Step 4: Controlled Quenching

• Action: Cool the reaction mixture to 0°C. Slowly add anhydrous isopropanol (iPrOH) dropwise, followed by stirring for 30 minutes. Only then should aqueous ammonium chloride (NH₄Cl) be introduced.

• Causality: The bulky secondary alcohol (iPrOH) reacts much slower with residual silanes than water does, controlling the exothermic generation of siloxane bonds and preventing localized boiling[4].

• Self-Validation Checkpoint: Observe the reaction mixture upon the addition of the first drop of iPrOH. A lack of violent fuming or aggressive bubbling confirms that the highly reactive silane species have been sufficiently cooled and diluted, validating that it is safe to proceed with the bulk aqueous quench.

Part 4: Workflow Visualization

Vinyldisilane safe handling, reaction monitoring, and emergency quenching workflow.

Part 5: References

• 1,2-DIVINYLTETRAMETHYLDISILANE, 95% Safety Data Sheet . Gelest, Inc. Retrieved from: [Link]

• Effect of the Tris(trimethylsilyl)silyl Group on the Fluorescence and Triplet Yields of Oligothiophenes . The Journal of Physical Chemistry C - ACS Publications. Retrieved from:[Link]

Sources

• 1. gelest.com [gelest.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemical-concepts.com [chemical-concepts.com]
• 4. chempoint.com [chempoint.com]

Technical Support Center: Mitigation of By-Product Formation in Vinyldisilane Pyrolysis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for vinyldisilane pyrolysis. This document is designed for researchers, scientists, and professionals engaged in the synthesis of silicon-based materials. Our goal is to provide field-proven insights and actionable troubleshooting strategies to help you minimize by-product formation, thereby enhancing the yield, purity, and performance of your target materials. This guide moves beyond simple procedural lists to explain the underlying chemical principles, empowering you to make informed decisions during your experimental work.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Core Chemistry

This section addresses fundamental questions about the pyrolysis of vinyldisilane, providing the foundational knowledge needed to diagnose and resolve common experimental issues.

Q1: What are the intended products and the most common by-products of vinyldisilane pyrolysis?

The pyrolysis of vinyldisilane is typically aimed at producing valuable silicon-containing compounds, primarily through intramolecular rearrangement or controlled polymerization. The desired product is often 1-silacyclobutane, a key monomer for poly(carbosilanes), or other specific vinyl-substituted polysilanes.

However, due to the high thermal energy involved, a variety of side reactions can occur, leading to a complex mixture of by-products. These commonly include:

• Gaseous Products: Resulting from fragmentation, such as hydrogen (H₂), methane (CH₄), silane (SiH₄), and ethylene.[1]

• Unwanted Oligomers and Polymers: Formed through uncontrolled, non-selective polymerization pathways.

• Carbonaceous and Silicon-based Char: A solid residue resulting from extensive decomposition and cross-linking reactions at elevated temperatures.[2]

Q2: What are the primary mechanistic pathways that lead to by-product formation?

By-product formation is primarily driven by high-energy, non-selective reaction pathways that compete with the desired, more controlled transformations. The principal mechanisms are rooted in free-radical chemistry.

• Initiation - Homolytic Bond Cleavage: The process begins when the thermal energy supplied is sufficient to break the weakest bonds in the vinyldisilane molecule, typically Si-Si and Si-H bonds, generating highly reactive silyl radicals.

• Propagation - Radical Chain Reactions: These initial radicals can then participate in a cascade of subsequent reactions, including:

  • Hydrogen Abstraction: A radical abstracts a hydrogen atom from another molecule, propagating the radical chain.

  • β-Scission: A radical intermediate fragments, breaking a C-C or Si-C bond and often releasing stable gaseous molecules like ethylene.[3]

• Secondary Reactions: The initially formed desired products can themselves undergo further decomposition or reaction at high temperatures or with extended residence times, leading to char and gas formation.[2][4]

Below is a diagram illustrating the general competition between desired product formation and undesired by-product pathways.

Caption: Competing reaction pathways in vinyldisilane pyrolysis.

Part 2: Troubleshooting Guide - Controlling Experimental Parameters

This section provides a question-and-answer formatted guide to troubleshoot specific issues encountered during pyrolysis experiments. Each solution is grounded in the chemical principles discussed above.

Issue 1: My experiment produces an excessive amount of gaseous by-products and very low yield of the desired liquid/solid product.

• Primary Cause: This issue is a classic indicator of excessive thermal cracking. The pyrolysis temperature is likely too high, or the precursor's residence time in the hot zone is too long.[5] High temperatures provide enough energy to break not just the weaker Si-Si bonds but also stronger Si-C and C-H bonds, leading to complete fragmentation into small, volatile molecules.[2][5]

• Troubleshooting Steps:

  • Reduce Pyrolysis Temperature: Systematically decrease the reactor temperature in increments of 25-50 °C per run. Analyze the product distribution at each temperature to identify the optimal window where the desired reaction is efficient but fragmentation is minimized.

  • Shorten Residence Time: For flow reactors, increase the flow rate of the inert carrier gas (e.g., Argon, Nitrogen). This reduces the time the vinyldisilane and its primary products spend in the high-temperature zone, limiting the extent of secondary decomposition reactions.[6] For batch reactors, reduce the total heating duration.

  • Ensure Uniform Heating: "Hot spots" in a reactor can cause localized overheating and excessive cracking.[7] Verify the temperature uniformity of your furnace and consider using a reactor design with better heat transfer characteristics, such as a fluidized-bed reactor over a simple fixed-bed setup.[8]

• Data-Driven Decision Making: The following table illustrates the expected impact of temperature on product yields, which you should aim to quantify for your specific system.

Parameter	Effect on By-Product Formation	Causality
High Temperature	Increases gaseous by-products (H₂, CH₄, SiH₄) and char.[2][5]	Provides excess energy for complete molecular fragmentation and secondary decomposition of desired products.
Low Temperature	May lead to incomplete reaction or formation of unwanted oligomers.	Insufficient activation energy for the desired pathway; favors lower-energy polymerization routes.
Long Residence Time	Increases char and gas formation.[6]	Allows primary products to undergo secondary cracking and condensation reactions.
High Pressure	Can increase secondary reactions and char yield.[9][10]	Suppresses evaporation and increases intermolecular collisions, promoting bimolecular reactions that can lead to oligomerization and char.

Issue 2: The primary product is contaminated with high-molecular-weight polymers and solid char.

• Primary Cause: This problem often points to secondary reactions and is heavily influenced by reactor pressure and surface effects. High precursor concentrations or elevated pressure can favor intermolecular reactions over the desired intramolecular rearrangement.[9][10] Char formation is a hallmark of the extensive condensation of aromatic by-products or the dehydrogenation of polymeric materials at high temperatures.[2]

• Troubleshooting Steps:

  • Reduce System Pressure: Operating under vacuum or low pressure (<10 torr) is a highly effective strategy. Lowering the pressure reduces the frequency of intermolecular collisions, thus favoring unimolecular reactions like the desired rearrangement to 1-silacyclobutane.

  • Use a Carrier Gas: In a flow system, diluting the vinyldisilane precursor in a high flow of an inert gas (e.g., Argon) reduces its partial pressure, achieving a similar effect to running under vacuum.

  • Optimize the Heating Rate: A very slow heating rate can sometimes allow undesired, low-temperature polymerization pathways to dominate before the optimal temperature for the main reaction is reached.[11] Conversely, a very high heating rate ("flash pyrolysis") can favor fragmentation. Experiment with different heating ramps to find the best balance.[12]

  • Consider Reactor Material: The reactor walls can act as a surface for catalysis or nucleation of by-products. Ensure the reactor tube is made of an inert material like quartz and is properly cleaned and passivated before each run.

• Troubleshooting Workflow Diagram:

Caption: A logical workflow for troubleshooting by-product formation.

Part 3: Essential Analytical Protocol

To effectively troubleshoot, you must be able to accurately quantify the products of your reaction. Pyrolysis-Gas Chromatography/Mass Spectrometry (Py-GC/MS) is an indispensable tool for this purpose.[13][14]

Protocol: Product Analysis using Py-GC/MS

This protocol outlines the "Single-Shot" analysis method, where the sample is rapidly pyrolyzed, and the products are immediately sent to the GC/MS for separation and identification.[13]

Objective: To identify and quantify the volatile products from the pyrolysis of a vinyldisilane sample under specific temperature conditions.

Instrumentation:

• Pyrolyzer unit capable of flash pyrolysis (e.g., Frontier Labs, CDS Analytical).

• Gas Chromatograph (GC) with a suitable column (e.g., a non-polar or mid-polar capillary column like DB-5ms).

• Mass Spectrometer (MS) detector.

Step-by-Step Methodology:

• Sample Preparation:

  • If your vinyldisilane precursor is a liquid, dip a clean micro-needle into the sample. The small amount adhering to the needle is sufficient.

  • Alternatively, place a micro-liter of the liquid sample into a specialized sample cup.

  • Record the exact sample mass if quantitative analysis is required.

• Instrument Setup:

  • Pyrolyzer: Set the desired pyrolysis temperature (e.g., start with a temperature from your experiment, such as 600 °C).

  • GC Injector: Set to a high temperature (e.g., 300 °C) to ensure immediate vaporization of all products.

  • GC Oven Program:

    • Initial Temperature: 40 °C, hold for 2-4 minutes to trap volatile products at the head of the column.

    • Ramp: Increase temperature at a rate of 10-20 °C/min up to a final temperature of 300-320 °C.

    • Final Hold: Hold at the final temperature for 5-10 minutes to ensure all compounds have eluted.

  • MS Detector: Set to scan a mass range from m/z 15 to 500. Allow a solvent delay of 1-2 minutes to avoid saturating the detector with carrier gas.

• Analysis Run:

  • Place the prepared sample into the pyrolyzer.

  • Initiate the run. The pyrolyzer will rapidly heat the sample to the setpoint, and the resulting gas-phase products are swept by the carrier gas into the GC column.

• Data Interpretation:

  • Identify Peaks: Use the MS library (e.g., NIST) to identify the chemical structure corresponding to each peak in the chromatogram. Pay close attention to characteristic silicon isotope patterns.

  • Quantify Products: Integrate the area under each peak. The relative peak area gives a semi-quantitative measure of the product distribution. For true quantification, calibration with authentic standards is required.

  • Compare Results: Compare the chromatograms from runs at different pyrolysis temperatures or residence times to determine which conditions minimize by-product peaks while maximizing the peak for your desired product.

References

• Frontier Laboratories. (n.d.). Four analytical techniques | Pyrolysis-GC/MS | Technical Info. Retrieved from [Link]

• Goubeau, J., & Lang, W. (1952). The pyrolysis of polyvinylsilazane precursors to silicon carbonitride. ResearchGate. Retrieved from [Link]

• Petersen, R., Foucher, D. A., Tang, B. Z., Lough, A., Raju, N. P., Greedan, J. E., & Manners, I. (1995). Pyrolysis of Poly(ferrocenylsilanes): Synthesis and Characterization of Ferromagnetic Transition Metal-Containing Ceramics and Molecular Depolymerization Products. Chemistry of Materials, 7(11), 2045-2053. Retrieved from [Link]

• Vasile, C. (2024). Mechanistic Pathways and Product Selectivity in Pyrolysis of PE, PP and PVC: A Foundation for Applied Chemistry in Europe. PMC. Retrieved from [Link]

• Neumann, A., et al. (2021). Influence of reaction pressure on co-pyrolysis of LDPE and a heavy petroleum fraction. Journal of Analytical and Applied Pyrolysis. Retrieved from [Link]

• Robles, A. (2021). Identification of Microplastics in Environmental Monitoring Using Pyrolysis–GC–MS Analysis. Spectroscopy Online. Retrieved from [Link]

• Anca-Couce, A. (2014). Influence of pressure on the heat of biomass pyrolysis. ResearchGate. Retrieved from [Link]

• Andrić, P., et al. (2010). Reactor design for minimizing product inhibition during enzymatic lignocellulose hydrolysis. Biotechnology Advances. Retrieved from [Link]

• Paradela, F., et al. (2009). Effect of experimental conditions on pyrolysis of plastics mixed with forestry biomass. Journal of Analytical and Applied Pyrolysis. Retrieved from [Link]

• Oasmaa, A., & Czernik, S. (1999). Overview of Analytical Methods Used for Chemical Characterization of Pyrolysis Bio-oil. Energy & Fuels. Retrieved from [Link]

• Bhowmik, T. (2012). Systematic Generation of Reactions Pathways for Manufacturing Bulk Industrial Chemicals from Biomass. IntechOpen. Retrieved from [Link]

• Ghodke, P., & Sharma, A. (2023). A Review of Pyrolysis Technologies and the Effect of Process Parameters on Biocarbon Properties. MDPI. Retrieved from [Link]

• Henao-Aldana, E., et al. (2023). Design of an Energy-Efficient Pilot-Scale Pyrolysis Reactor Using Low-Cost Insulating Materials. MDPI. Retrieved from [Link]

• Wang, H., et al. (2015). Reaction pathways for vinylcyclopentane and cyclopentene formation in ECH pyrolysis. Proceedings of the Combustion Institute. Retrieved from [Link]

• AZoM. (2024). Overview of Pyrolysis Reactor Designs: Exploring Sustainable Waste-to-Energy Solutions. AZoM.com. Retrieved from [Link]

• Wall, L. A. (Ed.). (1972). The Mechanisms of Pyrolysis, Oxidation, and Burning of Organic Materials. National Bureau of Standards. Retrieved from [Link]

• Gil, M. V., et al. (2014). Experimental study on the effect of pyrolysis pressure, peak temperature, and particle size on the potential stability of vine shoots-derived biochar. Fuel. Retrieved from [Link]

• Kumar, A., et al. (2024). Design of pyrolysis reactor for production of bio-oil and bio-char simultaneously. ResearchGate. Retrieved from [Link]

• Al-asadi, M., & Khdary, N. (2024). Optimisation of Process Parameters to Maximise the Oil Yield from Pyrolysis of Mixed Waste Plastics. MDPI. Retrieved from [Link]

• Small-Scale Pyrolysis Machine Design. (n.d.). Retrieved from [Link]

• Wang, S., et al. (2024). The effect of temperature on pyrolysis products during oil shale thermal decomposition. Scientific Reports. Retrieved from [Link]

• Mutsengerere, S., et al. (2019). Parameters affecting the pyrolysis process. ResearchGate. Retrieved from [Link]

• Hu, B., et al. (2024). Experimental and computational study on xylan pyrolysis: The pyrolysis mechanism of main branched monosaccharides. Fuel. Retrieved from [Link]

• Shao, K. (2023). Thermal Decomposition Mechanisms of Molecules Relevant to Chemical Vapor Deposition and Fuel Combustion by Flash Pyrolysis Photoionization Time-of-Flight Mass Spectrometry. eScholarship, University of California. Retrieved from [Link]

• Chen, J., et al. (2016). Analytical pyrolysis pathways of guaiacyl glycerol-β-guaiacyl ether by Py-GC/MS. Journal of Wood Chemistry and Technology. Retrieved from [Link]

• Bloor, J. E., & Gil, J. M. (1998). Pyrolysis of tricyclic cyclobutane-fused sulfolanes as a route to cis-1,2-divinyl compounds and their Cope-derived products. Journal of the Chemical Society, Perkin Transactions 1. Retrieved from [Link]

• Fenimore, C. P., & Martin, F. J. (1972). Burning of Polymers. In The Mechanisms of Pyrolysis, Oxidation, and Burning of Organic Materials. National Bureau of Standards. Retrieved from [Link]

• Wang, H., et al. (2024). Computational study on pyrolysis mechanism of β-5 linked lignin dimers. ResearchGate. Retrieved from [Link]

• Li, D., et al. (2025). Pyrolysis Mechanism and Product Formation in Waste Polyvinylidene Dichloride: A Comprehensive Study on Thermodynamics, Kinetics, and Product Distribution. ResearchGate. Retrieved from [Link]

• Zhang, Y., et al. (2024). A Study on the Pyrolysis and Product Regulation Mechanism of Waste Polystyrene at Threshold Temperatures. MDPI. Retrieved from [Link]

• Wei, Z., et al. (2023). Mechanism investigations on co-pyrolysis of polyethylene and biomass using ReaxFF simulation and DFT computation. ResearchGate. Retrieved from [Link]

• Ali, S., et al. (2009). Composition of products from the pyrolysis of polyethylene and polystyrene in a closed batch reactor: Effects of temperature and residence time. Aston Research Explorer. Retrieved from [Link]

• Hu, B., et al. (2024). Experimental and computational study on xylan pyrolysis: The pyrolysis mechanism of main branched monosaccharides. ResearchGate. Retrieved from [Link]

• Zhang, Z., et al. (2024). Unraveling pyrolysis mechanisms of lignin dimer model compounds: Neural network-based molecular dynamics simulation investigations. ResearchGate. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. research.aston.ac.uk [research.aston.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. Analytical pyrolysis pathways of guaiacyl glycerol-β-guaiacyl ether by Py-GC/MS :: BioResources [bioresources.cnr.ncsu.edu]
• 5. The effect of temperature on pyrolysis products during oil shale thermal decomposition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Overview of Pyrolysis Reactor Designs: Exploring Sustainable Waste-to-Energy Solutions - DVA Renewable Energy [dva.com.vn]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. mdpi.com [mdpi.com]
• 13. frontier-lab.com [frontier-lab.com]
• 14. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

Comprehensive Guide to Validating the Purity of Synthesized Vinyldisilanes

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals

Vinyldisilanes (e.g., vinylpentamethyldisilane, 1,2-divinyltetramethyldisilane) are indispensable building blocks in advanced organosilicon chemistry. They serve as critical precursors for transition-metal-catalyzed cross-coupling (such as Denmark-Hiyama couplings), highly regioselective hydrosilylations, and the synthesis of silicon-bridged polymers.

However, synthesizing these compounds often yields a complex contaminant landscape. Due to their high reactivity and volatility, synthesized vinyldisilanes are prone to contamination from unreacted halosilanes, regioisomeric byproducts, and siloxanes generated via adventitious hydrolysis. For drug development professionals and materials scientists, utilizing a vinyldisilane of unverified purity can poison expensive palladium or platinum catalysts, alter reaction stoichiometries, and lead to irreproducible yields. Establishing a self-validating, orthogonal analytical workflow is therefore a non-negotiable requirement.

Comparative Analysis of Purity Validation Techniques

To objectively validate the purity of synthesized vinyldisilanes, scientists must select the correct analytical tools. Because aliphatic and simple vinylic silanes lack strong UV chromophores, standard HPLC-UV is largely ineffective. Consequently, the field relies on a combination of Gas Chromatography (GC) and Quantitative Nuclear Magnetic Resonance (qNMR).

The table below summarizes the performance of these alternatives:

Analytical Technique	Primary Function	Strengths	Limitations	Typical LOD
1 H qNMR	Absolute Quantitation	Highly accurate; no identical reference standard needed; non-destructive.	Lower sensitivity for trace impurities; requires careful T1​ relaxation calibration.	~0.1 - 0.5%
GC-FID	Relative Quantitation	Uniform response for carbon-containing compounds; excellent linearity.	Cannot identify unknown impurity structures.	~0.01%
GC-MS	Structural Elucidation	Identifies volatile impurities (e.g., siloxanes) via mass fragmentation.	Non-linear response factors; poor for absolute quantitation.	~0.001%
HPLC-UV	Impurity Profiling	Good for non-volatile, UV-active compounds.	Not recommended. Vinyldisilanes lack the necessary UV chromophores for detection.	N/A

Orthogonal Validation Workflow

A self-validating system requires orthogonal techniques: one method to establish absolute mass-balance purity, and another to profile trace volatile contaminants that fall below the first method's baseline.

Orthogonal purity validation workflow combining qNMR and GC-MS/FID for synthesized vinyldisilanes.

Experimental Methodologies & Self-Validating Protocols

Protocol A: Absolute Quantitation via 1 H qNMR

qNMR is the gold standard for determining the absolute mass fraction of a synthesized compound without requiring an identical reference standard (1)[1].

Step-by-Step Methodology:

• Solvent and Standard Selection: Accurately weigh ~20 mg of the synthesized vinyldisilane and ~10 mg of a high-purity internal calibrant (IC) into a vial. Dissolve in 0.6 mL of CDCl3​ .

  • Causality: Do not use TMS-containing CDCl3​ . The Si−CH3​ protons of vinyldisilanes resonate near 0 ppm, which TMS will obscure. Choose an IC like 1,3,5-trimethoxybenzene (TMB) or maleic acid. Their proton resonances (typically >6.0 ppm) are well separated from the vinylic (5.5–6.2 ppm) and aliphatic (0–1.0 ppm) signals of the silane, preventing signal overlap (2)[2].

• Determination of T1​ Relaxation Times: Perform an inversion-recovery experiment to determine the longitudinal relaxation time ( T1​ ) of the slowest-relaxing proton in both the analyte and the IC.

  • Causality: Protons attached to silicon or adjacent to quaternary centers often lack efficient dipole-dipole relaxation pathways, resulting in unusually long T1​ times (up to 5-10 seconds). If the relaxation delay is too short, the magnetization will not fully recover between pulses, leading to skewed integrations and artificially low purity values.

• Acquisition Parameters: Set the relaxation delay ( D1​ ) to ≥5×T1​ (often 30–60 seconds). Use a 90° excitation pulse to maximize the signal-to-noise ratio. Acquire at least 64 transients to ensure adequate statistical sampling of trace impurities (3)[3].

• Data Processing: Apply baseline correction and integrate the target vinylic protons against the IC protons. Calculate absolute purity using the standard qNMR mass-balance equation.

Protocol B: Volatile Impurity Profiling via GC-MS/FID

While qNMR provides absolute purity, it struggles to detect trace impurities (<0.1%) that fall under the baseline noise. GC-MS coupled with GC-FID fills this gap by profiling volatile contaminants like unreacted chlorosilanes or siloxane dimers (4)[4].

Step-by-Step Methodology:

• Sample Preparation: Dilute the vinyldisilane in anhydrous hexane or dichloromethane to a concentration of ~1 mg/mL.

  • Causality: Anhydrous solvents are mandatory. Trace water in the injection port will rapidly hydrolyze the vinyldisilane into silanols and subsequently siloxanes, creating "ghost" impurities that were not present in the original batch (5)[5].

• Column Selection: Utilize a non-polar capillary column (e.g., HP-5MS or DB-5, 30 m x 0.25 mm x 0.25 µm).

  • Causality: Vinyldisilanes separate primarily by boiling point and dispersion forces. A non-polar stationary phase prevents the severe peak tailing often associated with silicon-based analytes interacting with polar active sites.

• Injection: Use a split injection mode (e.g., 50:1 split ratio) with an injector temperature of 250°C.

  • Causality: Direct or splitless injection of concentrated silanes rapidly overloads the column. This causes peak fronting that artificially inflates the integration of the main peak, masking closely eluting regioisomeric impurities.

• Detection Logic: Run the sample in parallel on MS and FID detectors.

  • Causality: Use the MS (Electron Ionization, 70 eV) strictly for structural elucidation (e.g., identifying a +16 Da mass shift indicative of oxidation). However, do not use MS for quantitation, as ionization cross-sections vary wildly between different silane species. Instead, use the FID chromatogram for relative area percentage calculations. The FID response is highly proportional to the number of oxidizable carbon atoms, providing a much more accurate and unbiased representation of impurity ratios.

Conclusion & Best Practices

A single analytical method is insufficient for validating the purity of synthesized vinyldisilanes. By combining the absolute quantitative power of 1 H qNMR with the high-resolution trace profiling of GC-MS/FID, researchers create a self-validating, orthogonal system. This rigorous approach ensures that only highly pure vinyldisilanes proceed to sensitive catalytic workflows, safeguarding the integrity of downstream drug development and materials science applications.

References

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update Source: PMC - National Institutes of Health URL:[Link]

• Quantitative NMR as a Versatile Tool for the Reference Material Preparation Source: MDPI URL:[Link]

• Synthesis of Unsaturated Silyl Heterocycles via an Intramolecular Silyl-Heck Reaction Source: Organometallics - ACS Publications URL:[Link]

• The Detection and Reactivity of Silanols and Silanes Using Hyperpolarized 29Si Nuclear Magnetic Resonance Source: PMC - National Institutes of Health URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantitative NMR as a Versatile Tool for the Reference Material Preparation [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. The Detection and Reactivity of Silanols and Silanes Using Hyperpolarized 29Si Nuclear Magnetic Resonance - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Performance Analysis of Vinyldisilane in Chemical Vapor Deposition

Introduction: The Quest for Advanced Precursors in Thin Film Deposition

In the relentless pursuit of miniaturization and enhanced performance in semiconductor devices, the choice of chemical vapor deposition (CD) precursor is paramount. An ideal precursor should offer low deposition temperatures, high growth rates, and excellent film quality, all while ensuring process safety and cost-effectiveness. Vinyldisilane (H₂C=CH-SiH₂-SiH₃) emerges as a compelling candidate, bridging the desirable characteristics of both vinyl-containing and higher-order silane precursors. This guide provides an in-depth performance comparison of vinyldisilane against established silicon precursors, supported by experimental data and a foundational understanding of its chemical behavior in CVD processes.

The unique molecular structure of vinyldisilane, featuring a reactive vinyl group and a Si-Si bond, suggests a versatile thermal decomposition pathway. This positions it as a promising single-source precursor for silicon carbide (SiC) films and a potential low-temperature silicon source for silicon nitride (SiN) and other silicon-based films.

Comparative Analysis of Vinyldisilane and Alternative Precursors

The performance of a CVD precursor is dictated by its chemical structure, which influences its decomposition temperature, reactivity, and the composition of the resulting thin film. Vinyldisilane's performance is best understood in the context of its constituent parts: the vinyl group, which provides a carbon source, and the disilane backbone, which is known to lower deposition temperatures compared to silane.

Key Performance Metrics

A rigorous comparison of CVD precursors necessitates the evaluation of several key performance indicators:

• Deposition Temperature: Lower deposition temperatures are crucial for preventing damage to underlying device structures and reducing the thermal budget of the overall manufacturing process.[1]

• Growth Rate: A higher growth rate is generally desirable for manufacturing efficiency, provided it does not compromise film quality.

• Film Composition and Purity: For a precursor like vinyldisilane, the incorporation of carbon and hydrogen is a critical consideration. The ability to control stoichiometry, especially for SiC films, is a significant advantage.

• Film Morphology and Crystallinity: The precursor and deposition conditions determine whether the resulting film is amorphous, polycrystalline, or epitaxial.

• Safety and Handling: The toxicity, flammability, and reactivity of the precursor are important practical considerations.

The following table summarizes the performance of vinyldisilane in comparison to common silicon precursors. It is important to note that while extensive data exists for traditional precursors, the data for vinyldisilane is less prevalent in publicly available literature. Therefore, some of its performance characteristics are inferred from studies on vinylsilane and disilane.

Performance Metric	Vinyldisilane (Inferred & Reported)	Silane (SiH₄)	Dichlorosilane (SiH₂Cl₂)	Disilane (Si₂H₆)
Typical Deposition Temperature (°C)	500-800 for SiC[2][3]	>850 for SiC	700-800 for SiN	250-500 for SiN[4]
Typical Application	SiC, potentially SiN	Poly-Si, SiO₂, SiN	Poly-Si, SiN	Low-temp Si, SiN
Growth Rate	Moderate to High	Low to Moderate	Moderate	High
Film Purity/Impurities	Potential for C incorporation	High purity Si	Cl incorporation possible	High purity Si
Step Coverage	Good (expected)	Poor to Moderate	Excellent	Good
Safety	Pyrophoric	Pyrophoric, Explosive	Corrosive, Toxic	Pyrophoric

The Chemistry of Vinyldisilane in CVD

The performance advantages of vinyldisilane are rooted in its molecular structure and thermal decomposition pathways.

Decomposition Mechanism

The thermal decomposition of vinyldisilane is hypothesized to proceed through the following key steps:

• Initial Bond Scission: The Si-Si bond is the weakest bond in the molecule and is expected to cleave first, leading to the formation of silyl (SiH₃) and vinylsilyl (H₂C=CH-SiH₂) radicals.

• Surface Reactions: These reactive species adsorb onto the substrate surface and undergo further reactions, including hydrogen elimination and rearrangement, to form the thin film.

• Carbon Incorporation: The vinyl group provides a readily available source of carbon, enabling the deposition of SiC films without the need for an additional carbon-containing gas.[3]

This single-source precursor approach for SiC deposition simplifies the process and can lead to better control over film stoichiometry.[3]

Sources

• 1. gelest.com [gelest.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. US4720395A - Low temperature silicon nitride CVD process - Google Patents [patents.google.com]

Unlocking New Frontiers in Material Science: The Vinyldisilane Advantage

A Senior Application Scientist's Guide to Enhanced Performance Over Traditional Silanes

In the dynamic landscape of materials science, drug development, and semiconductor manufacturing, the pursuit of precursors and coupling agents with superior performance characteristics is relentless. While traditional monosilanes, such as vinyltrimethoxysilane (VTMO), have long been staples, the emergence of vinyldisilane and its derivatives marks a significant leap forward. This guide provides an in-depth technical comparison, elucidating the fundamental advantages of vinyldisilane through mechanistic insights and supporting experimental data. For researchers and industry professionals, understanding these differences is key to innovating next-generation materials and processes.

The Architectural Edge: Beyond the Monosilane Framework

Traditional silanes are monomeric compounds featuring a single silicon atom, typically functionalized with reactive organic groups and hydrolyzable alkoxy or chloro groups. Vinyl-functional monosilanes, for example, serve as crucial bifunctional molecules, capable of interfacing with both organic polymers and inorganic surfaces.[1]

Vinyldisilanes, in contrast, possess a Si-Si bond, a feature that fundamentally alters their chemical behavior. This architectural distinction is the primary source of their advantages. The Si-Si bond is significantly weaker (bond dissociation energy ~340 kJ/mol) compared to Si-C (~450 kJ/mol) and Si-H (~390 kJ/mol) bonds. This inherent instability is not a drawback but a key feature, enabling reactions under conditions that leave traditional silanes inert.

Advantage 1: Enhanced Reactivity and Lower Temperature Deposition

A critical challenge in semiconductor fabrication and thin-film coating is the high thermal budget required for many deposition processes, such as Chemical Vapor Deposition (CVD).[2][3] High temperatures can damage thermally sensitive substrates and increase manufacturing costs. Vinyldisilane and related disilane derivatives offer a compelling solution by significantly lowering the activation energy required for film formation.

Mechanism of Action: The thermal decomposition of a silane precursor is the initiating step in CVD. The weaker Si-Si bond in vinyldisilane provides a low-energy pathway for the generation of highly reactive silyl radicals (•SiH3) and other silicon-containing species. This contrasts with monosilanes, which require more energy to cleave stronger Si-H or Si-C bonds.[4] This increased propensity for thermal decomposition allows for deposition at substantially lower temperatures.[4]

Experimental Protocol: Comparative Low-Temperature CVD of Silicon Carbide (SiC) Films

This protocol describes a comparative experiment to evaluate the deposition temperature and quality of SiC films using a vinyldisilane derivative (1,2-dimethyldisilane, a proxy for vinyldisilane's Si-Si bond reactivity) versus a traditional monosilane (methyltrichlorosilane, MTS).

Objective: To demonstrate the lower deposition temperature achievable with a disilane-based precursor compared to a conventional monosilane precursor for SiC film growth.

Methodology:

• Substrate Preparation: Prime 100 mm silicon (100) wafers by standard RCA cleaning, followed by a dilute hydrofluoric acid dip to remove the native oxide layer.

• Precursor Handling:

  • Load 1,2-dimethyldisilane into a stainless-steel bubbler and maintain at 25°C.

  • Load MTS into a separate, identical bubbler and maintain at 25°C.

• CVD Reactor Setup: Utilize a cold-wall, low-pressure CVD (LPCVD) system.

• Deposition Parameters (1,2-dimethyldisilane):

  • Introduce the prepared Si wafer into the reaction chamber.

  • Heat the substrate to the target deposition temperature, starting at 650°C and creating subsequent runs at 700°C and 750°C.

  • Introduce the 1,2-dimethyldisilane precursor into the chamber using an argon carrier gas at a flow rate of 10 sccm.

  • Maintain a chamber pressure of 2 Torr for a deposition time of 30 minutes.

• Deposition Parameters (MTS):

  • Repeat the process with a fresh Si wafer using the MTS precursor.

  • Due to the higher thermal stability of MTS, set the deposition temperatures to 850°C, 900°C, and 950°C.[5]

  • Maintain all other parameters (carrier gas flow, pressure, time) constant.

• Film Characterization:

  • Thickness and Growth Rate: Measure film thickness using ellipsometry to calculate the deposition rate (Å/min).

  • Crystallinity: Analyze the film structure using X-ray Diffraction (XRD).

  • Composition: Determine the Si:C ratio and impurity levels using X-ray Photoelectron Spectroscopy (XPS).

Data Summary: Precursor Performance in SiC Deposition

Precursor	Class	Typical Deposition Temperature Range (°C)	Key Advantage	Reference
1,2-Dimethyldisilane	Disilane Derivative	690 - 800	Lower thermal budget, reduced substrate damage	[5]
Methyltrichlorosilane (MTS)	Traditional Monosilane	> 1000	Well-established process	[5]
Disilane (Si₂H₆)	Disilane	450 - 600	High deposition rates for a-Si:H	[6]
Monosilane (SiH₄)	Traditional Monosilane	550 - 650	Standard for a-Si:H deposition	[6]

This table illustrates the general trend of lower deposition temperatures for disilane-based precursors compared to their monosilane counterparts.

Sources

• 1. Vinyl Silanes as crosslinking agent, adhesion promoter and surface modifier | SiSiB SILICONES [sinosil.com]
• 2. Progresses in Synthesis and Application of SiC Films: From CVD to ALD and from MEMS to NEMS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. gelest.com [gelest.com]
• 4. researchgate.net [researchgate.net]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. Disilane versus monosilane: a comparison of the properties of glow-discharge a-Si:H Films and solar cells (Conference) | OSTI.GOV [osti.gov]

Safety & Regulatory Compliance

Vinyldisilane proper disposal procedures

Comprehensive Operational Guide for Vinyldisilane Disposal and Quenching

Vinyldisilanes are highly valuable organosilicon reagents utilized extensively in cross-coupling, hydrosilylation, and advanced materials synthesis[1]. However, the presence of a weak Si–Si bond, combined with reactive vinyl and potentially Si–H functionalities, renders these compounds profoundly hazardous. Depending on their molecular weight and substitution patterns, vinyldisilanes can exhibit severe flammability and pyrophoricity[2].

As a preferred partner in laboratory safety and chemical handling, we provide this definitive, causality-driven guide to dismantling the reactive hazards of vinyldisilanes before they enter your institutional waste stream.

Chemical Hazard Profile & Causality

To safely manage vinyldisilane waste, researchers must understand the molecular vulnerabilities of the compound. The Si–Si bond is highly susceptible to oxidative cleavage. When exposed to atmospheric oxygen or moisture, low-molecular-weight disilanes can spontaneously ignite[2]. Furthermore, the hydrolysis of Si–H or Si–Si bonds generates hydrogen gas (H₂), creating a severe explosion hazard if contained in unvented spaces[2].

Table 1: Physical and Hazard Properties of Vinyldisilanes

Property	Low-MW Vinyldisilanes (e.g., 1-vinyldisilane)	Highly Substituted Vinyldisilanes	Operational Consequence
Si–Si Bond Energy	~220 kJ/mol	~220 kJ/mol	Weak bond; susceptible to rapid oxidative cleavage.
Pyrophoricity	High (Spontaneous ignition in air)	Low to Moderate	Requires Schlenk line or glovebox handling[2].
Hydrolysis Byproducts	Hydrogen gas (H₂), Siloxanes	Hydrogen gas (H₂), Siloxanes	Extreme explosion hazard if H₂ is trapped. Venting required.
Toxicity	Severe respiratory irritant	Moderate irritant	Fume hood and proper PPE (respirator/shield) mandatory.

Operational Workflow

Operational workflow for the safe quenching and disposal of reactive vinyldisilane derivatives.

Step-by-Step Quenching Methodology (Self-Validating Protocol)

Never dispose of unquenched organosilanes directly into institutional waste streams. The following protocol leverages controlled solvolysis to systematically dismantle the reactive Si–Si and Si–H bonds before final disposal.

Step 1: Inert Dilution and Thermal Management

• Action: Transfer the vinyldisilane waste into a round-bottom flask equipped with a magnetic stirrer and an argon or nitrogen inlet. Suspend the waste in a 5-10x volume of anhydrous, inert solvent (e.g., dry toluene or heptane) and cool to 0°C in an ice bath.

• Causality: Dilution increases the thermal mass of the system, acting as a critical heat sink for the highly exothermic solvolysis reaction. The inert gas blanket prevents atmospheric oxygen from prematurely oxidizing the Si–Si bond, which could lead to spontaneous ignition[2].

Step 2: Primary Solvolysis (Sterically Hindered Alcohol Quench)

• Action: Using an addition funnel, add anhydrous isopropanol (IPA) dropwise to the stirring solution. For highly stubborn or heavily substituted vinyldisilanes, a catalytic amount of sodium isopropoxide may be introduced to facilitate Si–Si bond cleavage[1].

• Causality: IPA acts as a mild nucleophile. The bulky isopropyl group ensures a controlled, slow nucleophilic attack on the silicon center, cleaving the Si–Si and any Si–H bonds to form stable silyl ethers while releasing H₂ gas. Utilizing a less sterically hindered alcohol, such as methanol, would result in a violently rapid and uncontrollable reaction.

• Self-Validating System: The reaction's progress is visually validated by the evolution of H₂ bubbles. When bubbling ceases upon further addition of IPA, it confirms that the primary reactive organosilane species have been fully consumed.

Step 3: Secondary Hydrolysis and Condensation

• Action: Once H₂ evolution has completely ceased, slowly add deionized water dropwise, followed by a dilute aqueous base (e.g., 1M NaOH).

• Causality: Water hydrolyzes the intermediate silyl ethers into silanols, while the base catalyzes their complete condensation into highly stable, inert siloxane polymers (silicone oils/resins). This ensures no latent reactive silicon species remain to cause delayed pressurization.

Step 4: Phase Separation and RCRA Waste Segregation

• Action: Transfer the quenched mixture to a separatory funnel. Separate the organic layer (containing the solvent and inert siloxanes) from the aqueous layer.

• Causality: Proper segregation prevents downstream chemical incompatibilities. The organic layer must be collected in a designated flammable waste container, while the aqueous layer should be neutralized (pH 5.5–10.5) before disposal according to institutional guidelines[3].

Regulatory & Institutional Compliance

Under the Resource Conservation and Recovery Act (RCRA), unquenched vinyldisilanes are classified as characteristic hazardous waste due to their ignitability and reactivity[4].

• EPA Subpart K Compliance: Academic and research laboratories must adhere to EPA Subpart K regulations, which mandate that chemical waste must be accumulated at or near the point of generation under the direct control of trained laboratory personnel[4][5].

• Container Requirements: Quenched organic waste must be stored in chemically compatible, leak-proof containers. Because residual silanes may slowly outgas trace amounts of H₂, containers must be equipped with vented caps to prevent catastrophic over-pressurization[4].

References[2] Title: DISILANE, 99.9+% - Gelest, Inc.

Source: gelest.com URL:[3] Title: Hazardous Waste and Disposal Considerations - American Chemical Society Source: acs.org URL:[5] Title: Regulation of Laboratory Waste - American Chemical Society Source: acs.org URL:[4] Title: How to Ensure Safe Chemical Waste Disposal in Laboratories | Daniels Health Source: danielshealth.com URL:[1] Title: Iron-Catalyzed Synthesis of Unsymmetrical Disilanes | Journal of the American Chemical Society Source: acs.org URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. gelest.com [gelest.com]
• 3. acs.org [acs.org]
• 4. danielshealth.com [danielshealth.com]
• 5. acs.org [acs.org]